1-(4-Fluoro-3-methoxyphenyl)piperazine

Core Science & Biosynthesis

1-(4-Fluoro-3-methoxyphenyl)piperazine CAS number lookup

The following technical guide provides an in-depth analysis of 1-(4-Fluoro-3-methoxyphenyl)piperazine , a specialized chemical intermediate used primarily in medicinal chemistry and neuropharmacological research.

Primary CAS: 740807-09-4 (Free Base) Chemical Class: Phenylpiperazine Application: Medicinal Chemistry Intermediate, Serotonergic Ligand Probe

Executive Summary

1-(4-Fluoro-3-methoxyphenyl)piperazine is a disubstituted phenylpiperazine derivative characterized by a fluorine atom at the para position and a methoxy group at the meta position relative to the piperazine ring. This specific substitution pattern modulates the electronic properties of the aromatic ring, influencing the compound's metabolic stability and binding affinity for G-protein coupled receptors (GPCRs), particularly within the serotonergic (5-HT) and dopaminergic systems. It serves as a critical building block in the synthesis of antipsychotics and antidepressants.

Chemical Identification & Verification

Accurate identification is the first step in any experimental workflow. The following data points constitute the self-validating identity profile for this compound.

Identity Matrix

Parameter	Value	Notes
Chemical Name	1-(4-Fluoro-3-methoxyphenyl)piperazine	IUPAC Standard
CAS Number	740807-09-4	Free Base form
Alternative CAS	1219957-26-2	Often associated with salt forms or specific registry entries
Molecular Formula	C₁₁H₁₅FN₂O
Molecular Weight	210.25 g/mol
SMILES	COc1cc(N2CCNCC2)ccc1F	Useful for cheminformatics
InChIKey	SCHEMBL2870438 (Variant)	Verify against specific vendor CoA

Structural Verification Workflow

To ensure the integrity of the starting material, researchers should employ the following verification logic.

Figure 1: Analytical workflow for validating 1-(4-Fluoro-3-methoxyphenyl)piperazine identity.

Synthesis & Manufacturing

The synthesis of 1-(4-Fluoro-3-methoxyphenyl)piperazine typically avoids direct nucleophilic aromatic substitution (

) due to the electron-donating nature of the methoxy group, which deactivates the ring toward nucleophilic attack despite the presence of the fluorine. The preferred industrial and laboratory method is Buchwald-Hartwig Amination .

Reaction Pathway

The synthesis couples a 1-halo-4-fluoro-3-methoxybenzene precursor with piperazine using a palladium catalyst.

Figure 2: Palladium-catalyzed C-N cross-coupling synthesis route.

Detailed Protocol (Buchwald-Hartwig)

Objective: Synthesize the target compound with >95% purity.

• Reagents:

  • 4-Fluoro-3-methoxy-1-bromobenzene (1.0 eq)

  • Piperazine (3.0 eq) – Note: Excess prevents bis-arylation.

  • Pd(OAc)₂ (5 mol%)

  • BINAP (10 mol%)

  • Sodium tert-butoxide (1.5 eq)

  • Toluene (Anhydrous, degassed)

• Procedure:

  • Inert Atmosphere: Flame-dry a reaction flask and purge with Argon.

  • Loading: Add the aryl bromide, piperazine, NaOtBu, and toluene.

  • Catalyst Addition: Add Pd(OAc)₂ and BINAP.

  • Heating: Heat to 100°C for 12–16 hours under Argon.

  • Workup: Cool to RT, filter through Celite (to remove Pd), and concentrate in vacuo.

  • Purification: Flash column chromatography (DCM:MeOH:NH₄OH, 90:9:1).

• Causality: The use of BINAP as a ligand is crucial to stabilize the Pd(0) species and facilitate the oxidative addition into the electron-rich aryl bromide bond .

Physicochemical Properties

Understanding the physical behavior of this compound is essential for formulation and assay development.

Property	Value (Predicted/Exp)	Implication for Research
LogP	~1.8 - 2.1	Moderate lipophilicity; CNS penetrant.
pKa (Basic N)	~9.8	Protonated at physiological pH (7.4).
Solubility (Water)	Low (Free Base)	Requires DMSO or conversion to HCl salt for aqueous assays.
Solubility (DMSO)	>20 mg/mL	Suitable for high-throughput screening stocks.

Biological Applications & Significance

The 1-(4-Fluoro-3-methoxyphenyl)piperazine scaffold is a "privileged structure" in neuropharmacology.

Pharmacophore Analysis

• Serotonin Receptors (5-HT): Phenylpiperazines are classic 5-HT

  and 5-HT ligands. The 4-fluoro substitution typically blocks metabolic oxidation at the para position, extending half-life, while the 3-methoxy group can enhance selectivity for specific receptor subtypes via steric and electrostatic interactions .

• Metabolic Probe: This compound may serve as a metabolite standard for complex fluorinated antipsychotics, aiding in pharmacokinetic (PK) studies.

Handling in Assays

• Stock Preparation: Dissolve in 100% DMSO to 10 mM.

• Storage: Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Vehicle Control: Ensure final DMSO concentration in cell assays is <0.1% to avoid cytotoxicity.

Safety & Handling (SDS Summary)

Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • Use in a chemical fume hood.

  • Wear nitrile gloves and safety glasses.

  • First Aid: In case of contact, flush with water for 15 minutes.

References

• Sigma-Aldrich. 1-(4-fluoro-3-methoxyphenyl)piperazine Product Page. Retrieved from

• Parchem. 1-(4-Fluoro-3-methoxyphenyl)piperazine CAS 1219957-26-2.[1] Retrieved from

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Retrieved from

• National Institutes of Health (NIH). Exploiting the 1-(4-fluorobenzyl)piperazine fragment for the development of novel tyrosinase inhibitors. Retrieved from

Sources

• 1. parchem.com [parchem.com]

Technical Guide: Biological Activity &amp; Optimization of Fluorinated Phenylpiperazines

Executive Summary

This technical guide provides a comprehensive analysis of fluorinated phenylpiperazine derivatives, a privileged scaffold in neuropsychiatric and oncological drug discovery. It addresses the structural optimization, synthesis, and biological characterization of these compounds, with a specific focus on their modulation of Serotonin (5-HT) and Dopamine (D) receptors. The guide is designed for medicinal chemists and pharmacologists seeking to leverage fluorine bioisosterism to enhance metabolic stability and receptor selectivity.

The Phenylpiperazine Pharmacophore & The Fluorine Effect[1]

The N-phenylpiperazine moiety is a "master key" for aminergic GPCRs. Its basic nitrogen (pKa ~8.5–9.0) forms a critical salt bridge with the conserved Aspartate residue (e.g., Asp116 in 5-HT1A) in the receptor's transmembrane domain (TM3).

Why Fluorination?

Strategic fluorination is not merely about blocking metabolism; it fundamentally alters the physicochemical profile of the ligand:

• Metabolic Blocking: The C-F bond (116 kcal/mol) is significantly stronger than the C-H bond (99 kcal/mol), rendering the ring resistant to Cytochrome P450-mediated oxidative defluorination, particularly at the para position.

• Electronic Modulation: Fluorine is the most electronegative element (Paulding scale 3.98). Its induction effect lowers the pKa of the piperazine nitrogen slightly when substituted on the phenyl ring, potentially altering membrane permeability and blood-brain barrier (BBB) penetration.

• Conformational Biasing: An ortho-fluorine can lock the phenyl ring into a specific conformation relative to the piperazine ring via electrostatic repulsion or attraction to the piperazine nitrogens, reducing the entropic penalty of binding.

Structure-Activity Relationship (SAR) Logic[2]

The biological activity of these derivatives is heavily dependent on the positioning of the fluorine atom.

Positional Effects on 5-HT1A Affinity

Substitution	Electronic Effect	Metabolic Impact	Receptor Affinity (General Trend)
2-F (Ortho)	High steric/electronic influence	Moderate protection	High Selectivity. Mimics the steric bulk of 2-OMe (found in arylpiperazine drugs like Way-100635) but with higher lipophilicity. Often favors 5-HT1A over D2.
3-F (Meta)	Inductive electron withdrawal	Low protection	Mixed Affinity. Often retains high affinity but reduced selectivity. Frequently used to fine-tune pKa without imposing steric clashes.
4-F (Para)	Resonance donation / Inductive withdrawal	High Protection	Metabolic Shield. Blocks the primary site of CYP450 hydroxylation. Essential for prolonging half-life ( ) but can sometimes reduce solubility.

SAR Visualization

The following diagram illustrates the decision logic for optimizing the phenylpiperazine scaffold.

Figure 1: Strategic logic for fluorine substitution on the phenylpiperazine core.

Mechanism of Action: 5-HT1A Signaling

Fluorinated phenylpiperazines primarily act as partial agonists or antagonists at the 5-HT1A receptor. Upon binding, they modulate the Gi/o protein-coupled pathway.

Signaling Pathway Diagram

Figure 2: Downstream signaling cascade activated by 5-HT1A modulation.

Experimental Protocols

Synthesis: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is the industry standard for coupling aryl halides with piperazines, offering higher yields and milder conditions than nucleophilic aromatic substitution (

).

Reagents:

• Aryl Halide: 1-bromo-4-fluorobenzene (or isomer).

• Amine: Piperazine (anhydrous).

• Catalyst:

  or .

• Ligand: BINAP or Xantphos.

• Base:

  or .

• Solvent: Toluene or 1,4-Dioxane (degassed).

Step-by-Step Workflow:

• Preparation: Charge a flame-dried Schlenk flask with

  (1-2 mol%) and BINAP (2-4 mol%) under argon. Add anhydrous toluene and stir for 15 min to form the active catalytic complex.

• Addition: Add the fluorinated aryl bromide (1.0 equiv), piperazine (1.2 equiv), and

  (1.4 equiv).

• Reaction: Heat the mixture to 80–100°C for 12–24 hours. Monitor via TLC or LC-MS.

• Workup: Cool to RT, filter through a celite pad to remove palladium residues, and concentrate the filtrate in vacuo.

• Purification: Flash column chromatography (Silica gel, DCM/MeOH gradient).

Figure 3: Buchwald-Hartwig amination workflow for phenylpiperazine synthesis.

In Vitro Assay: Radioligand Binding (5-HT1A)

To determine the affinity (

) of the synthesized fluorinated derivative.

Materials:

• Membrane Source: HEK-293 cells stably expressing human 5-HT1A receptors.

• Radioligand:

  -8-OH-DPAT (Specific Agonist) or -WAY-100635 (Specific Antagonist).

• Non-specific Control: 10 µM Serotonin (5-HT).

Protocol:

• Membrane Prep: Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 20,000 x g. Resuspend pellet.[1][2]

• Incubation: In a 96-well plate, add:

  • 50 µL Membrane suspension.

  • 50 µL Radioligand (final conc. ~0.5 nM).[3]

  • 50 µL Test Compound (concentration range

    to M).

• Equilibrium: Incubate at 25°C for 60 minutes.

• Termination: Rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

• Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation counting.[1]

• Analysis: Calculate

  and convert to using the Cheng-Prusoff equation:

Case Studies & Applications

PET Imaging Agents

Fluorinated phenylpiperazines are ideal candidates for Positron Emission Tomography (PET) when labeled with

.

• Example:

  -labeled derivatives of MPPF.

• Utility: Used to map 5-HT1A receptor density in vivo, aiding in the diagnosis of depression and neurodegenerative diseases.

Antipsychotic Leads

Many "atypical" antipsychotics (e.g., Aripiprazole) contain a phenylpiperazine-like motif.

• Optimization: Introducing a fluorine at the 4-position of the phenyl ring in lead compounds has been shown to increase metabolic stability against hepatic enzymes, allowing for once-daily dosing formulations.

References

• Synthesis of 4-[18F]Fluorophenylpiperazines by Improved Hartwig-Buchwald N-Arylation. Source: MDPI URL:[Link]

• Structure–Metabolism-Relationships in the Microsomal Clearance of Piperazin-1-ylpyridazines. Source: NIH / PubMed Central URL:[Link]

• Synthesis of Novel 5-HT1A Arylpiperazine Ligands: Binding Data and Computer-Aided Analysis. Source: Arab Journal of Chemistry URL:[Link]

• Radioligand Binding Assay Protocol. Source: Gifford Bioscience URL:[Link]

• A New Way to Prepare Fluorinated Pharmaceuticals. Source: MIT News URL:[Link]

Sources

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: Discovering Novel Psychoactive Properties of Piperazine Derivatives

Executive Summary

The piperazine scaffold represents a "privileged structure" in medicinal chemistry, capable of diverse pharmacological profiles ranging from anthelmintics to high-affinity ligands for monoamine receptors. In the context of psychoactive discovery, piperazine derivatives bifurcate primarily into stimulants (dopamine/norepinephrine transporter substrates) and psychedelics/entactogens (serotonin receptor agonists).

This guide provides a technical roadmap for researchers to systematically design, screen, and validate novel piperazine analogs. It moves beyond simple synthesis, focusing on the causality of structure-activity relationships (SAR) and the rigorous experimental protocols required to distinguish therapeutic candidates from neurotoxic agents.

Part 1: Structural Activity Relationship (SAR) & Rational Design

The psychoactive potential of a piperazine derivative is dictated by the substitution pattern at the

and positions. The "Discovery Pipeline" below illustrates the decision matrix for targeting specific neurochemical pathways.

The Pharmacophore Decision Matrix

• Stimulant Profile (Benzylpiperazines):

  • Core:

    -benzyl group (e.g., BZP).[1][2]

  • Mechanism: Acts as a substrate for Dopamine (DAT) and Norepinephrine (NET) transporters, inducing reverse transport (efflux) similar to amphetamine [1].

  • Optimization: Electron-withdrawing groups on the benzyl ring generally reduce potency; unsubstituted benzyl is optimal for DAT affinity.

• Psychedelic/Entactogenic Profile (Phenylpiperazines):

  • Core:

    -phenyl group (e.g., TFMPP, mCPP).[1]

  • Mechanism: Direct agonism at

    , , and receptors.

  • Optimization:

    • Meta-substitution: A substituent at the meta (3-) position of the phenyl ring (e.g.,

      , ) is critical for 5-HT receptor affinity [2].

    • Ortho-substitution: Often leads to

      or selectivity (used in atypical antipsychotics like aripiprazole).

Visualization: The Piperazine Discovery Pipeline

Caption: Figure 1. Strategic divergence in piperazine scaffold modification determines pharmacological class and screening workflow.

Part 2: In Vitro Pharmacology (The Filter)

Before in vivo testing, compounds must be screened for binding affinity (

) and functional efficacy. Binding confirms the molecule fits the pocket; functional assays determine if it turns the receptor "on" (agonist) or "off" (antagonist).

Protocol 1: Radioligand Binding Assay ( )

Objective: Determine the affinity (

) of the novel derivative for the serotonin 2A receptor, the primary target for psychedelic activity.

Causality: We use

-Ketanserin as the radioligand because it is a high-affinity antagonist. Displacement of this ligand by the test compound indicates specific binding.[3] Note: For agonist-specific high-affinity state screening, -LSD or -DOI is preferred but more regulated.

Materials:

• Source: HEK293 cells stably expressing human

  receptors.

• Radioligand:

  -Ketanserin (Specific Activity: 60–80 Ci/mmol).

• Non-specific Control: Methysergide (

  ).

Step-by-Step Methodology:

• Membrane Preparation: Homogenize HEK293 cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000

  for 20 mins. Resuspend pellet to a final protein concentration of 20–40 /well.

• Incubation: In a 96-well plate, combine:

  • Test Compound (concentration range to ).
  • -Ketanserin (Final conc: 1–2 nM).
  • Membrane suspension.

• Equilibrium: Incubate for 60 minutes at 37°C. (Piperazines often have slow association kinetics; 37°C ensures equilibrium).

• Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (reduces non-specific binding to filter).

• Quantification: Wash filters

  with ice-cold buffer. Add scintillation cocktail and count radioactivity (CPM).[4]

• Analysis: Calculate

  using non-linear regression. Convert to using the Cheng-Prusoff equation: .

Self-Validating Check: If the Hill slope is significantly different from 1.0, suspect allosteric binding or negative cooperativity, common in complex piperazines.

Data Presentation: Benchmark Affinities

Use this table to benchmark your novel compounds against known standards [3].

Compound	Target	Affinity ( , nM)	Functional Effect
BZP	DAT	~175 (release)	Transporter Substrate
TFMPP		~60	Agonist
TFMPP		~280	Partial Agonist
mCPP		~20	Agonist
Clozapine		~9	Antagonist (Control)

Part 3: In Vivo Behavioral Profiling

Binding affinity does not guarantee psychoactivity. The Head Twitch Response (HTR) is the most robust behavioral proxy for

agonist activity (hallucinogenic potential) in rodents.

Protocol 2: Automated Head Twitch Response (HTR)

Objective: Confirm in vivo central nervous system (CNS) activity and hallucinogenic-like effects.[2]

Causality: Activation of cortical

receptors coupled to proteins triggers a specific paroxysmal rotational head movement in mice. This behavior is absent in non-hallucinogenic agonists (like lisuride) due to functional selectivity [4].

Experimental Design:

• Subjects: C57BL/6J mice (Male, 8–10 weeks).

• Group Size:

  per dose.

• Controls: Vehicle (Saline), Positive Control (DOI: 1 mg/kg or LSD: 0.1 mg/kg).

Step-by-Step Methodology:

• Acclimatization: Place mice in the observation chamber (clear cylinder) for 20 minutes prior to testing to reduce exploratory grooming (which can mimic HTR).

• Administration: Inject test compound intraperitoneally (i.p.).

  • Dose Range: Logarithmic scale (e.g., 1, 3, 10 mg/kg).

• Recording: Immediately record video for 30 minutes.

• Scoring:

  • Manual: Observer counts rapid, rhythmic side-to-side head rotations.[5]

  • Automated: Use magnetometer coil implant or DeepLabCut (AI vision) to detect high-frequency head oscillations (80–100 Hz).

• Validation: Pre-treatment with Volinanserin (M100907), a selective

  antagonist, must abolish the response. If HTR persists, the mechanism is off-target.

Visualization: HTR Signaling Pathway

The diagram below details the intracellular cascade triggered by psychedelic piperazines that leads to the HTR.

Caption: Figure 2. The 5-HT2A-Gq signaling cascade mediating the Head Twitch Response.

Part 4: Safety & Metabolism (ADME-Tox)

Novel piperazines often exhibit non-linear pharmacokinetics. BZP, for example, inhibits CYP2D6, potentially leading to toxicity when combined with other substrates (like MDMA or amphetamines) [5].

Critical Assay: CYP Inhibition Screen

• Method: Incubate human liver microsomes (HLM) with the test compound and a marker substrate (e.g., Dextromethorphan for CYP2D6).

• Readout: Measure the formation of the metabolite (Dextrorphan) via LC-MS/MS.

• Threshold:

  indicates a high risk of drug-drug interactions.

References

• Baumann, M. H., et al. (2005). N-Substituted piperazines abused by humans mimic the molecular mechanism of 3,4-methylenedioxymethamphetamine (MDMA, or 'Ecstasy').[1][6] Neuropsychopharmacology, 30(3), 550–560.[1] Link

• Glennon, R. A., et al. (1986). Stimulus properties of 1-(3-trifluoromethylphenyl)piperazine (TFMPP). Pharmacology Biochemistry and Behavior, 24(6), 1593–1597. Link

• Simmler, L. D., et al. (2013). Pharmacological profile of synthetic cathinones and piperazines. Neuropharmacology, 64, 236–244. Link

• Halberstadt, A. L., & Geyer, M. A. (2011). Multiple receptors contribute to the behavioral effects of indoleamine hallucinogens. Neuropharmacology, 61(3), 364–381. Link

• Antia, U., et al. (2009). The pharmacokinetics of benzylpiperazine and its interaction with trifluoromethylphenylpiperazine in healthy volunteers. British Journal of Clinical Pharmacology, 67(3), 305–314. Link

Sources

• 1. Details for Piperazines [unodc.org]
• 2. Effects of 'Legal X' piperazine analogs on dopamine and serotonin release in rat brain | RTI [rti.org]
• 3. Functional crosstalk and heteromerization of serotonin 5-HT2A and dopamine D2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. Head-twitch response - Wikipedia [en.wikipedia.org]
• 6. ussc.gov [ussc.gov]

Strategic Fluorination of the Phenylpiperazine Scaffold: Mechanistic Insights and Synthetic Protocols

Executive Summary: The "Fluorine Effect" in CNS Ligand Design

The phenylpiperazine moiety is a privileged scaffold in neuropsychiatric drug discovery, serving as the pharmacophore for numerous 5-HT (serotonin) and Dopamine receptor ligands. However, the unsubstituted scaffold suffers from two critical liabilities: rapid oxidative metabolism at the para-position and poor blood-brain barrier (BBB) permeability due to high basicity.

This guide explores the strategic substitution of hydrogen with fluorine.[1] Unlike other halogens, fluorine offers a unique "orthogonal" modulation: it blocks metabolic soft spots without adding significant steric bulk (Van der Waals radius 1.47 Å vs. 1.20 Å for H), while simultaneously modulating the pKa of the piperazine nitrogen via inductive effects.

Physicochemical Modulation: The Electronic Lever

The introduction of fluorine on the phenyl ring is not merely a steric block; it is an electronic lever that tunes the basicity of the distal piperazine nitrogen (

).

pKa Modulation and Membrane Permeability

The basicity of the piperazine nitrogen (typically pKa ~9.0–9.8 in alkyl piperazines) is a liability for CNS penetration. A highly ionized species at physiological pH (7.4) struggles to cross the BBB.

• Mechanism: The strong electron-withdrawing nature of fluorine (

  , ) pulls electron density through the -system (resonance) and -framework (induction).

• Result: This lowers the pKa of the

  aniline-like nitrogen, which inductively lowers the pKa of the distal amine.

• Benefit: A reduction in pKa (e.g., from 8.5 to 7.8) significantly increases the fraction of neutral molecules (

  ) available for passive diffusion across the BBB.

Comparative Physicochemical Data[1][2]

The following table summarizes the impact of substitution patterns on key drug-like properties.

Substituent	Position	Est. LogP	Est. pKa ( )	Metabolic Stability	5-HT1A Affinity Impact
-H	N/A	Reference	Reference (~8.5)	Low (High Clearance)	Reference
-F	Ortho (2)	+0.15	-0.4	Moderate	High Increase (Conformational Lock)
-F	Meta (3)	+0.20	-0.6	Moderate	Neutral/Slight Increase
-F	Para (4)	+0.25	-0.2	High (Blocks CYP)	Variable (Selectivity Shift)
-Cl	Ortho (2)	+0.71	-0.5	Moderate	High Increase (Steric Clash)

Analyst Note: While Chlorine provides a stronger lipophilic boost, its larger size (1.75 Å) can introduce steric clashes that abolish receptor binding. Fluorine is the "stealth" substitute.

Pharmacodynamics: The Ortho-Effect and SAR

In the context of 5-HT1A receptor binding (a common target for anxiolytics), the position of the fluorine atom dictates the binding mode.

The Ortho-Conformation Hypothesis

Data consistently shows that ortho-fluorinated phenylpiperazines (e.g., 2-F-PP) exhibit superior affinity compared to their unsubstituted or para-substituted counterparts.

• Causality: The ortho-fluorine atom creates an electrostatic dipole repulsion with the piperazine nitrogens or induces a specific torsion angle in the N-Phenyl bond. This "pre-organizes" the molecule into a non-coplanar conformation that mimics the bioactive state required for the 5-HT1A binding pocket.

• Selectivity: Para-substitution often shifts selectivity towards the Serotonin Transporter (SERT), making ortho-F the preferred choice for receptor agonists.

Decision Logic for Substitution

The following decision tree illustrates the strategic choice of substitution based on the lead compound's liabilities.

Figure 1: Strategic decision matrix for fluorine deployment in phenylpiperazine optimization.

Pharmacokinetics: Metabolic Blocking

The phenylpiperazine ring is highly susceptible to oxidative metabolism by Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4).

The Mechanism of Stabilization

The primary metabolic route is aromatic hydroxylation at the para-position, followed by glucuronidation and excretion.

• The Fluorine Block: The C-F bond energy (approx. 116 kcal/mol) is significantly higher than the C-H bond (approx. 99 kcal/mol). More importantly, the high electronegativity of fluorine deactivates the aromatic ring towards the initial electrophilic attack by the high-valent Iron-Oxo species in the CYP450 active site.

• Outcome: Replacing the para-hydrogen with fluorine effectively shuts down this clearance pathway, extending the half-life (

  ) of the drug candidate.

Synthetic Protocols: Buchwald-Hartwig Amination[3][4][5][6]

While Nucleophilic Aromatic Substitution (

) is possible for electron-deficient rings (e.g., para-nitro), it fails for simple fluoro-phenylpiperazines. The industry standard for high-yield, scalable synthesis is the Palladium-catalyzed Buchwald-Hartwig amination.

Experimental Workflow Diagram

Figure 2: General workflow for the Pd-catalyzed synthesis of fluorinated phenylpiperazines.

Detailed Protocol: Synthesis of 1-(2-Fluorophenyl)piperazine

Rationale: This protocol uses

and BINAP. While newer ligands like RuPhos exist, BINAP remains a robust, cost-effective starting point for phenylpiperazines.

Materials:

• 1-Bromo-2-fluorobenzene (1.0 equiv)

• Piperazine (anhydrous) (1.5 equiv) – Excess prevents bis-arylation.

• (Tris(dibenzylideneacetone)dipalladium(0)) (1-2 mol%)

• BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) (2-4 mol%)

• Sodium tert-butoxide (

  ) (1.4 equiv)

• Toluene (anhydrous, degassed)

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox or under a steady stream of Argon, charge a flame-dried Schlenk flask with

  and BINAP. Add a small volume of anhydrous toluene and stir at room temperature for 15 minutes until the solution turns a characteristic orange/red, indicating active catalyst formation.

• Reagent Addition: Add the solid Sodium tert-butoxide and the anhydrous Piperazine to the flask.

• Substrate Addition: Add the 1-Bromo-2-fluorobenzene via syringe. Dilute with the remaining toluene (concentration approx. 0.2 M).

• Reaction: Seal the flask and heat to 80–100°C for 12–16 hours. Monitor via LC-MS (Target mass: M+1 = 181.1).

  • Checkpoint: If conversion is low after 4 hours, increase temp to 110°C.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove palladium black and inorganic salts. Wash the pad with Ethyl Acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (

  ).

  • Eluent: Dichloromethane:Methanol:Ammonium Hydroxide (90:9:1). The polarity is needed to elute the free amine.

Safety Note: Sodium tert-butoxide is moisture-sensitive and caustic. Handle under inert atmosphere.

References

• Purser, S., et al. (2008).[2][3] "Fluorine in medicinal chemistry." Chemical Society Reviews.[2][3] A foundational review on the metabolic and physicochemical effects of fluorine substitution.

• Pettersson, M., et al. (2016).[4] "Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability." Journal of Medicinal Chemistry. Provides quantitative data on LogP and metabolic stability changes.[4]

• Kuwano, T., et al. (2008). "Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions." Journal of Organic Chemistry. Discusses the optimization of Buchwald-Hartwig conditions for piperazines.

• Zareba, P., et al. (2023). "SAR studies of phenylpiperazine derivatives with affinity to 5-HT1A receptors."[5][6][7][8][9] Semantic Scholar/Medicine. Details the "Ortho-Effect" on receptor binding affinity.

• BenchChem Protocols. (2025). "Application Notes and Protocols for N-Boc-piperazine Buchwald-Hartwig Amination." Provides specific stoichiometry and handling for piperazine arylation.

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• 2. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-Gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability – Max Kuhn [max-kuhn.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Structure-affinity relationship studies on 5-HT1A receptor ligands. 2. Heterobicyclic phenylpiperazines with N4-aralkyl substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Structure-activity relationship studies on the 5-HT(1A) receptor affinity of 1-phenyl-4-[omega-(alpha- or beta-tetralinyl)alkyl]piperazines. 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

A Practical Guide to the One-Pot Synthesis of N-Arylated Piperazines via Palladium-Catalyzed Cross-Coupling

An Application Note and Protocol for Researchers

Introduction: The Central Role of N-Arylpiperazines and the Quest for Synthetic Efficiency

The N-arylpiperazine motif is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast array of FDA-approved drugs.[1] This structural unit is integral to pharmaceuticals targeting a wide range of conditions, including cancer, schizophrenia, and viral infections.[2][3][4] The versatility of the piperazine core allows for fine-tuning of a molecule's pharmacological properties, particularly its absorption, distribution, metabolism, and excretion (ADME) profile.[1]

Traditionally, the synthesis of these vital compounds involved multi-step sequences that were often lengthy and inefficient.[5] The advent of one-pot syntheses, which combine multiple transformations into a single, uninterrupted process, represents a significant leap forward. This approach enhances efficiency, reduces waste, and lowers costs—critical factors in both academic research and industrial drug development.[6]

This guide provides a detailed, field-proven protocol for the one-pot synthesis of N-arylated piperazines, focusing on the highly reliable Palladium-catalyzed Buchwald-Hartwig amination reaction.[2] We will delve into the mechanistic underpinnings of this transformation, explain the critical role of each reaction component, and offer a step-by-step methodology designed for reproducibility and success.

Pillar 1: The "Why"—Understanding the Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the preeminent method for forming carbon-nitrogen (C-N) bonds, a transformation that has revolutionized aromatic amine synthesis.[7][8] The reaction couples an amine with an aryl halide (or pseudo-halide) and is driven by a palladium catalyst.[9] Understanding its catalytic cycle is paramount to mastering the synthesis and troubleshooting potential issues.

The generally accepted mechanism proceeds in three primary stages:[7][8][9][10]

• Oxidative Addition: The active Pd(0) catalyst inserts itself into the aryl-halide bond (Ar-X). This converts the palladium from its Pd(0) oxidation state to Pd(II), forming a new complex containing the aryl group and the halide as ligands. The reactivity order for the aryl halide is typically I > Br > OTf > Cl.[9]

• Amine Coordination & Deprotonation: The piperazine (amine) coordinates to the Pd(II) complex. A base is then required to deprotonate the nitrogen atom, forming a more nucleophilic palladium-amido complex.[8][11]

• Reductive Elimination: This is the final, product-forming step. The N-aryl bond is formed as the arylated piperazine is ejected from the palladium complex, which is simultaneously reduced back to its active Pd(0) state, thus completing the catalytic cycle.[7][8]

The Anatomy of the Catalyst System

A successful one-pot N-arylation hinges on the careful selection of four key components: the palladium precursor, the ligand, the base, and the solvent.[11]

• Palladium Precursor: The reaction requires a source of Pd(0). While Pd(0) complexes can be used directly, it is often more practical to use stable Pd(II) precursors like Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), which are reduced in situ to the active catalytic species.[9][10]

• The Ligand (The Catalyst's Co-Pilot): The ligand is arguably the most critical component for a successful transformation. Modern Buchwald-Hartwig reactions employ bulky, electron-rich phosphine ligands. These ligands stabilize the palladium catalyst and, more importantly, accelerate the key steps of oxidative addition and reductive elimination.[8] The development of ligands like XPhos, SPhos, RuPhos, and BINAP has dramatically expanded the scope and efficiency of the reaction, allowing for the coupling of even challenging substrates under milder conditions.[2][7][8]

• The Base (The Activator): A base is essential for deprotonating the piperazine, making it a more potent nucleophile.[11] The choice of base is critical and impacts functional group tolerance. Strong bases like sodium tert-butoxide (NaOtBu) are highly effective but can be incompatible with sensitive functional groups. Milder inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) offer greater compatibility for complex substrates.[5][11]

• The Solvent (The Reaction Environment): The solvent must be capable of dissolving the reactants and remain stable at the required reaction temperature. Aprotic solvents are standard, with toluene and dioxane being the most common choices.[9][11][12]

Pillar 2: The "How"—A Validated One-Pot Protocol

This protocol details a general and reliable procedure for the mono-N-arylation of piperazine. A key challenge in one-pot syntheses with piperazine is preventing the formation of the undesired bis-arylated byproduct.[5] This is effectively controlled by using an excess of piperazine relative to the aryl halide.

Experimental Protocol: Mono-N-Arylation of an Aryl Halide

Materials & Equipment:

• Aryl halide (1.0 equiv.)

• Piperazine (2.0 - 3.0 equiv.)

• Palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos or RuPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide, 1.4 equiv.)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere supply (Nitrogen or Argon)

• Standard glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), combine the aryl halide (1.0 equiv.), palladium precursor (e.g., Pd₂(dba)₃, 0.02 equiv.), and phosphine ligand (e.g., RuPhos, 0.04 equiv.).

  • Causality Check: Assembling the catalyst components first in the flask ensures a moisture- and oxygen-free environment, which is crucial for the stability and activity of the Pd(0) catalyst.[12]

• Reagent Addition: To the flask, add the piperazine (2.0 equiv.) and the base (e.g., NaOtBu, 1.4 equiv.).

  • Causality Check: Using an excess of piperazine favors the statistical probability of the aryl halide reacting with an unreacted piperazine molecule rather than the already-formed mono-arylated product, thus minimizing bis-arylation.[5]

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., Toluene) via syringe. The typical concentration is 0.1-0.5 M with respect to the aryl halide.

• Reaction: Stir the mixture and heat to the desired temperature (typically 80-110 °C).[12] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water or brine to remove excess piperazine and inorganic salts.

• Extraction: Separate the organic layer, and extract the aqueous layer one or two more times with the organic solvent.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel to isolate the pure N-arylated piperazine.[6]

Visualization: Experimental Workflow

Caption: Workflow for the one-pot synthesis of N-arylpiperazines.

Pillar 3: Data, Validation, and Troubleshooting

The protocol described is robust and applicable to a wide range of aryl halides. The following table summarizes typical conditions and expected outcomes for various substrates, synthesized from literature data.

Table 1: Representative One-Pot N-Arylation Reactions

Aryl Halide	Pd Precursor/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Chlorotoluene	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene	100	10 min	~90%	[5]
4-Bromoanisole	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	100	12	~85%	[12]
1-Bromo-4-nitrobenzene	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	110	8	~92%	[13]
2-Bromopyridine	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	100	24	~78%	[11]
4-Bromobenzonitrile	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene	100	10 min	~95%	[5]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen/moisture contamination).2. Poorly chosen ligand for the specific substrate.3. Insufficiently strong base.	1. Ensure all glassware is oven-dried and the reaction is run under a strictly inert atmosphere. Use freshly degassed solvents.2. Screen a different class of ligand (e.g., switch from a biarylphosphine like RuPhos to a ferrocenyl-based one like dppf).[7]3. Switch to a stronger base (e.g., from K₃PO₄ to NaOtBu), checking for substrate compatibility.
High Bis-Arylation	1. Insufficient excess of piperazine.2. Reaction run for too long after full consumption of starting material.	1. Increase the equivalents of piperazine to 3.0 or even higher.2. Carefully monitor the reaction and stop it as soon as the aryl halide is consumed.
Hydrodehalogenation	Formation of a de-halogenated arene byproduct, often caused by β-hydride elimination from the Pd-amido intermediate.[7]	1. Use a bulkier ligand to sterically disfavor the β-hydride elimination pathway.2. Ensure the base is not excessively strong or used in large excess.

Advanced Protocol: Microwave-Assisted Synthesis

For rapid synthesis and optimization, microwave irradiation offers a powerful alternative to conventional heating, often dramatically reducing reaction times from hours to minutes.[14][15][16]

Modified Protocol:

• Combine all reagents (aryl halide, piperazine, catalyst system, base) in a dedicated microwave reaction vial equipped with a stir bar.

• Add the solvent and seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Heat the reaction to a set temperature (e.g., 120-150 °C) for a short duration (e.g., 10-30 minutes).

• After the reaction, cool the vial to room temperature before opening.

• Proceed with the standard work-up and purification as described above.

Conclusion

The one-pot synthesis of N-arylated piperazines via Buchwald-Hartwig amination is a powerful, efficient, and versatile methodology. By understanding the underlying mechanism and the function of each component, researchers can reliably access these critical pharmaceutical building blocks. The protocols provided herein serve as a robust starting point for synthesizing a diverse array of N-arylpiperazine derivatives, empowering further innovation in drug discovery and development.

References

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• Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. ResearchGate.[Link]

• Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. Beilstein Journal of Organic Chemistry.[Link]

• A general and convenient synthesis of N-aryl piperazines. ResearchGate.[Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube.[Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing.[Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor.[Link]

• A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-Arylpiperazines. The Journal of Organic Chemistry.[Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts.[Link]

• Design, synthesis, and biological evaluation of N-arylpiperazine derivatives as interferon inducers. PubMed Central.[Link]

• A versatile and practical microwave-assisted synthesis of sterically hindered N-arylpiperazines. PubMed.[Link]

• Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. PubMed Central.[Link]

• Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. PubMed Central.[Link]

• Purification of piperazine.

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.[Link]

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• Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. MDPI.[Link]

• Efficient Copper-Catalyzed Cross-Coupling of 1-Boc-piperazine with Aryl Iodides and Its Application in the Synthesis of Trazodone. ResearchGate.[Link]

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• One-pot synthesis of pyrazolo[1,5-a]pyrimidinones. Beilstein Journal of Organic Chemistry.[Link]

• Microwave-assisted efficient one-pot synthesis of N2-(tetrazol-5-yl)-6-aryl/heteroaryl-5,6-dihydro-1,3,5-triazine-2,4-diamines. Beilstein Journal of Organic Chemistry.[Link]

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Application Note: A Comprehensive Guide to the Preparation of 1-(4-Fluoro-3-methoxyphenyl)piperazine for In Vivo Studies in Rats

Abstract

This guide provides a detailed framework for the formulation and preparation of 1-(4-Fluoro-3-methoxyphenyl)piperazine for in vivo research applications in rat models. As a substituted phenylpiperazine, its physicochemical properties necessitate a systematic approach to vehicle selection, formulation, and quality control to ensure accurate, reproducible, and safe administration. This document moves beyond a simple protocol, offering a strategic workflow grounded in scientific principles, from initial compound characterization to final stability assessment. We detail a robust method for creating a homogeneous and stable suspension suitable for oral gavage, alongside the critical analytical procedures required to validate the final dosing formulation.

Foundational Principle: The Criticality of Pre-Formulation Assessment

The success of any in vivo study hinges on the accurate and consistent delivery of the test article. Before any preparation begins, a thorough understanding of the physicochemical properties of 1-(4-Fluoro-3-methoxyphenyl)piperazine is paramount. While specific data for this exact molecule may be limited, we can infer its likely behavior from closely related analogs.

Piperazine itself is a weak base that is freely soluble in water.[1][2] However, the addition of a substituted phenyl group significantly alters its properties. Analogs such as 1-(4-methoxyphenyl)piperazine (MeOPP) and 1-(3-methoxyphenyl)piperazine are crystalline solids with good solubility in organic solvents like DMSO and methanol, but their aqueous solubility, particularly for the free base, can be limited.[3][4] Their salt forms, typically hydrochloride salts, exhibit much greater water solubility.[5][6]

Key Inferences for 1-(4-Fluoro-3-methoxyphenyl)piperazine:

• Form: Likely to be a solid free base or a hydrochloride/dihydrochloride salt.

• Solubility: The free base is expected to be poorly soluble in aqueous vehicles. The salt form will likely have higher, but not guaranteed, aqueous solubility.

• Stability: Phenylpiperazines can exhibit instability, with one study showing significant degradation of MeOPP in whole blood after six months, even under refrigerated conditions.[7] This underscores the necessity of verifying the stability of any prepared formulation.

Given the high probability of low aqueous solubility for the free base, developing a suspension is the most robust and universally applicable strategy. A suspension ensures dose uniformity, irrespective of the compound's inherent solubility, making it a reliable choice for initial studies.[8]

Strategic Vehicle Selection for Oral Administration

The choice of vehicle is a critical determinant of a drug's bioavailability and tolerability.[9] For oral gavage in rats, the vehicle must be non-toxic, non-irritating, and compatible with the test compound.

Vehicle System	Composition Example	Advantages	Disadvantages & Mitigation
Aqueous Solution	Sterile Water or 0.9% Saline	Simple to prepare; ideal for highly soluble compounds (likely the salt form).	Not suitable for poorly soluble free base. Mitigation: Only use if solubility is confirmed to be well above the highest required concentration.
Aqueous Suspension	0.5% (w/v) Carboxymethyl Cellulose (CMC) in Purified Water	Versatile for poorly soluble compounds; well-tolerated by animals; easy to prepare.[8]	Requires homogenization to ensure uniformity; potential for particle settling. Mitigation: Use a suspending agent (CMC) and verify homogeneity.
Suspension with Surfactant	0.5% (w/v) CMC with 0.1% (w/v) Tween 80 in Purified Water	Improves "wettability" of hydrophobic particles, preventing aggregation and aiding in uniform dispersion.	Tween 80 can have biological effects at high concentrations. Mitigation: Use the lowest effective concentration (0.1-0.5% is typical).
Oil-Based Vehicle	Corn Oil, Sesame Oil	Suitable for highly lipophilic compounds.	Can have physiological effects (e.g., on lipid metabolism); more complex to handle than aqueous vehicles.[9] Mitigation: Generally reserved for specific cases where aqueous formulations are not feasible.

Recommendation: For 1-(4-Fluoro-3-methoxyphenyl)piperazine, an aqueous suspension using 0.5% (w/v) CMC and 0.1% (w/v) Tween 80 is the recommended starting point. This formulation is versatile, well-tolerated, and designed to handle the anticipated low aqueous solubility of the compound.

Experimental Workflow and Protocols

The following section details the step-by-step methodology for preparing a 10 mg/mL suspension of 1-(4-Fluoro-3-methoxyphenyl)piperazine. This workflow is designed to be a self-validating system, incorporating essential quality control checks.

Formulation Workflow Diagram

Caption: Workflow for preparing a validated dosing formulation.

Materials & Equipment

• 1-(4-Fluoro-3-methoxyphenyl)piperazine (API)

• Sodium Carboxymethyl Cellulose (low viscosity)

• Tween 80 (Polysorbate 80)

• Purified, sterile water (e.g., Water for Injection or 18 MΩ•cm)

• Analytical balance (readable to 0.1 mg)

• Glass mortar and pestle

• Magnetic stirrer and stir bars

• Overhead or rotor-stator homogenizer

• Calibrated pipettes

• Volumetric flasks and graduated cylinders

• Amber glass storage vials

Safety Precautions

Substituted piperazines may cause skin, eye, and respiratory irritation.[10][11] Standard personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times. All weighing and handling of the dry API powder should be performed in a chemical fume hood or a ventilated balance enclosure.

Protocol: Preparation of a 10 mg/mL Suspension (100 mL Batch)

This protocol is scalable. Adjust volumes and masses accordingly.

Part A: Vehicle Preparation (0.5% CMC, 0.1% Tween 80)

• Heat Water: Heat approximately 80 mL of purified water to ~60-70°C in a beaker with a magnetic stir bar. This aids in the dissolution of CMC.

• Add CMC: Slowly sprinkle 0.5 g of Sodium CMC onto the vortex of the stirring water to prevent clumping. Stir until fully dissolved.

• Cool: Allow the solution to cool to room temperature.

• Add Tween 80: Add 0.1 g (or 0.1 mL, assuming density ≈ 1 g/mL) of Tween 80 to the cooled solution. Stir until fully mixed.

• Final Volume: Transfer the solution to a 100 mL volumetric flask and add purified water to the mark (QS). This is your final vehicle.

Part B: API Suspension

• Weigh API: Accurately weigh 1.00 g of 1-(4-Fluoro-3-methoxyphenyl)piperazine and place it into a glass mortar.

• Wetting the API: Add a small amount (~2-3 mL) of the prepared vehicle to the mortar. Gently triturate with the pestle to create a smooth, uniform paste. This step is crucial to break up any aggregates and ensure all particles are wetted by the surfactant.

• Gradual Dilution: Slowly add the vehicle in small increments (~5-10 mL at a time), mixing thoroughly with the pestle after each addition to maintain a homogeneous mixture.

• Transfer & Homogenize: Transfer the mixture to a beaker containing the remaining vehicle. Use a small amount of vehicle to rinse the mortar and pestle to ensure a complete quantitative transfer.

• Homogenize: Place the beaker on a magnetic stirrer and stir for at least 30 minutes. For best results, use a rotor-stator homogenizer for 2-5 minutes to ensure a fine, uniform particle size distribution.

• Storage: Transfer the final suspension to a labeled, amber glass vial and store at 2-8°C, protected from light. Ensure the container is appropriately sized to minimize headspace.

Mandatory Quality Control and Validation

A prepared formulation is not ready for in vivo use until its quality has been verified.

Protocol: Homogeneity Assessment

• Sample Collection: After final homogenization, and while the suspension is still stirring, collect three samples: from the top, middle, and bottom of the beaker.

• Sample Preparation: Prepare each sample for analysis (e.g., by dilution in a suitable solvent like methanol or acetonitrile) to bring it into the linear range of the analytical method.

• Analysis: Analyze each sample in triplicate using a validated HPLC-UV method (see below).

• Acceptance Criteria: The concentration of each sample should be within ±10% of the target concentration (10 mg/mL), and the relative standard deviation (RSD) between the top, middle, and bottom samples should be ≤5%.

Protocol: Concentration and Purity Verification (HPLC-UV)

While a specific method for 1-(4-Fluoro-3-methoxyphenyl)piperazine must be developed and validated, a general starting point can be adapted from methods for similar compounds.[12]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 20 mM ammonium formate, pH 3.5).

• Detection: The phenyl ring should provide UV absorbance, likely between 210-280 nm.[12] A UV scan of the compound should be performed to determine the optimal wavelength.

• Quantification: Prepare a calibration curve using a reference standard of the API. Analyze the prepared formulation samples against this curve to confirm the concentration.

Stability Assessment: Ensuring Dose Integrity Over Time

The stability of the formulation must be confirmed for the intended duration of its use.

Protocol: Short-Term Stability Study

• Storage: Store the validated formulation under the intended conditions (e.g., 2-8°C, protected from light).

• Time Points: At specified time points (e.g., Time 0, 24 hours, 48 hours, and 7 days), thoroughly re-suspend the formulation by inverting and vortexing.

• Analysis: Collect a sample and analyze its concentration and purity via HPLC-UV as described above.

• Acceptance Criteria: The concentration should remain within ±10% of the initial (Time 0) concentration, and no significant new degradation peaks should appear in the chromatogram.

Administration Considerations for In Vivo Studies

• Route: Oral gavage is a precise method for delivering an exact dose to rats.[13][14] Proper training is essential to minimize stress and prevent injury to the animal.

• Volume: The administration volume should be minimized. For rats, a volume of 5 mL/kg is a standard and well-tolerated maximum.[14] For a 10 mg/mL suspension, this corresponds to a dose of 50 mg/kg. The concentration of the suspension should be adjusted to meet the desired dose within this volume limit.

• Re-suspension: Before each dose is drawn, the formulation must be thoroughly mixed (e.g., by vortexing for 30-60 seconds) to ensure the API is uniformly suspended.

Conclusion

The preparation of 1-(4-Fluoro-3-methoxyphenyl)piperazine for in vivo rat studies requires a meticulous, quality-driven approach. By anticipating its physicochemical properties based on related structures, selecting a robust suspension vehicle, and adhering to strict protocols for formulation and validation, researchers can ensure the delivery of an accurate and consistent dose. The integration of homogeneity, concentration, and stability testing is not optional; it is fundamental to the scientific integrity and reproducibility of the resulting pharmacological or toxicological data.

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• 14. downstate.edu [downstate.edu]

A Framework for the Cellular Characterization of Novel Piperazine Derivatives: The Case of 1-(4-Fluoro-3-methoxyphenyl)piperazine

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the initial cell-based characterization of the novel chemical entity, 1-(4-Fluoro-3-methoxyphenyl)piperazine. As specific biological data for this compound is not yet publicly available, this guide establishes a robust, scientifically-grounded framework for its evaluation. The protocols and workflows detailed herein are designed to systematically assess its cytotoxic potential and elucidate its mechanism of action, thereby determining its potential as a therapeutic agent.

The piperazine heterocycle is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities.[1][2] These activities span from antimicrobial and anticancer properties to effects on the central nervous system.[1] Given this precedent, a systematic in vitro evaluation of a new piperazine derivative is a critical first step in the drug discovery process.

Phase 1: Primary Cytotoxicity Screening

The initial step in characterizing a new chemical entity (NCE) is to assess its general cytotoxicity across a panel of diverse cell lines.[3][4][5] This provides a broad overview of its potential anticancer activity and its selectivity.

Application Note:

A primary screen against a panel of cancer cell lines from different tissue origins (e.g., breast, lung, colon, glioblastoma) and at least one non-cancerous cell line (e.g., human fibroblasts) is recommended. This initial screen is typically performed at a single, relatively high concentration (e.g., 10 µM or 50 µM) to identify "hits."

Protocol: Single-Dose Cytotoxicity Screening using MTT Assay

• Cell Seeding: Seed cells in 96-well plates at a pre-determined optimal density for each cell line to ensure they are in the exponential growth phase at the time of treatment. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a stock solution of 1-(4-Fluoro-3-methoxyphenyl)piperazine in a suitable solvent (e.g., DMSO). Dilute the stock solution in a complete culture medium to the final desired concentration (e.g., 10 µM). Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).

• Cell Treatment: Remove the existing medium from the cells and add the medium containing the test compound, vehicle control, or positive control.

• Incubation: Incubate the plates for a specified period, typically 48 or 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Phase 2: Dose-Response and IC50 Determination

For cell lines that show significant growth inhibition in the primary screen, a dose-response study is conducted to determine the half-maximal inhibitory concentration (IC50). This quantitative measure is crucial for comparing the potency of the compound across different cell lines.[6]

Application Note:

A serial dilution of the compound is used to generate a dose-response curve. The IC50 value is the concentration of the drug that is required for 50% inhibition of cell growth in vitro.

Protocol: IC50 Determination

• Cell Seeding: As described in the primary screening protocol.

• Compound Preparation: Prepare a series of dilutions of 1-(4-Fluoro-3-methoxyphenyl)piperazine in a complete culture medium. A typical range would be from 0.01 µM to 100 µM.

• Cell Treatment and Incubation: As described in the primary screening protocol.

• MTT Assay: As described in the primary screening protocol.

• Data Analysis: Plot the percentage of cell viability against the logarithm of the compound concentration. Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve and calculate the IC50 value.

Parameter	Description
Cell Lines	A panel of human cancer cell lines (e.g., MCF-7, A549, HCT116, U87) and a non-cancerous cell line (e.g., MRC-5).
Seeding Density	Optimized for each cell line to ensure exponential growth.
Compound Concentrations	For primary screen: 10 µM. For IC50: 0.01, 0.1, 1, 10, 100 µM.
Incubation Time	48 or 72 hours.
Assay	MTT or similar viability assay (e.g., CellTiter-Glo®).[6]

Phase 3: Mechanistic Investigation

Once a potent and selective effect on a particular cancer cell line is confirmed, the next step is to investigate the underlying mechanism of action.[7][8][9] This often involves examining the compound's effects on the cell cycle and its ability to induce apoptosis (programmed cell death).

Workflow for Mechanistic Studies

Caption: Proposed workflow for elucidating the mechanism of action.

Application Note: Cell Cycle Analysis

Many cytotoxic agents exert their effects by causing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cancer cells from proliferating. Flow cytometry using propidium iodide (PI) staining is a standard method to analyze the distribution of cells in different phases of the cell cycle.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Seed cells in 6-well plates and treat with 1-(4-Fluoro-3-methoxyphenyl)piperazine at its IC50 and 2x IC50 concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash with ice-cold PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Flow Cytometry: Analyze the samples using a flow cytometer. The DNA content of the cells will determine their phase in the cell cycle.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Application Note: Apoptosis Assays

A key desired outcome for an anticancer compound is the induction of apoptosis in cancer cells.[1] The externalization of phosphatidylserine and the activation of caspases are early hallmarks of apoptosis.

Protocol: Apoptosis Detection by Annexin V/PI Staining

• Cell Treatment: Treat cells as described for the cell cycle analysis protocol.

• Cell Harvesting: Harvest the cells, including any floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Differentiate between viable (Annexin V- and PI-), early apoptotic (Annexin V+ and PI-), late apoptotic (Annexin V+ and PI+), and necrotic (Annexin V- and PI+) cells.

Hypothetical Signaling Pathway: Intrinsic Apoptosis

Should initial results suggest apoptosis induction, further investigation into the specific signaling pathway is warranted. The intrinsic (mitochondrial) pathway is a common target for anticancer drugs.

Caption: Hypothetical intrinsic apoptosis pathway modulated by the compound.

Summary and Future Directions

This guide outlines a systematic and logical progression for the initial in vitro characterization of 1-(4-Fluoro-3-methoxyphenyl)piperazine. By following this framework, researchers can efficiently determine its cytotoxic potential, identify sensitive cell lines, and begin to unravel its mechanism of action. Positive results from these cell-based assays would provide a strong rationale for more advanced studies, including target identification, in vivo efficacy studies in animal models, and further investigation into its pharmacokinetic and toxicological properties.

References

• LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. Retrieved from [Link]

• Woo, J. H., et al. (2015). Elucidating Compound Mechanism of Action by Network Perturbation Analysis. Cell, 162(2), 441-451. Retrieved from [Link]

• Çetin, Y. (2022). Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays. In In Vitro Experiments. IntechOpen. Retrieved from [Link]

• Gerets, H. H. J., et al. (2009). Selection of cytotoxicity markers for the screening of new chemical entities in a pharmaceutical context: a preliminary study using a multiplexing approach. Toxicology in Vitro, 23(2), 319-332. Retrieved from [Link]

• Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery. Retrieved from [Link]

• Biocompare. (2022). Biochemical and Cell-Based Assays for Targeted Cancer Drug Discovery and Development. Retrieved from [Link]

• Park, S., et al. (2021). Predicting mechanism of action of novel compounds using compound structure and transcriptomic signature coembedding. Bioinformatics, 37(19), 3335-3342. Retrieved from [Link]

• Columbia Systems Biology. (2015). New Algorithm Accurately Predicts Drug Mechanism of Action. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Cytotoxicity Assay: From Drug Discovery and Preclinical to Clinical Phases. Retrieved from [Link]

• Charles River. (n.d.). Cancer Cell-Based Assays. Retrieved from [Link]

• An, F., et al. (2022). A review for cell-based screening methods in drug discovery. Journal of Analytical Methods in Chemistry, 2022, 8880721. Retrieved from [Link]

• Xu, X., et al. (2012). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. Retrieved from [Link]

• Columbia Systems Biology. (2015). New Algorithm Accurately Predicts Drug Mechanism of Action. Retrieved from [Link]

• Park, S., et al. (2021). Predicting mechanism of action of novel compounds using compound structure and transcriptomic signature coembedding. ResearchGate. Retrieved from [Link]

• University of Helsinki. (n.d.). Cytotoxicity screening assays. Retrieved from [Link]

• Asadi, A., et al. (2019). Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents. Pharmaceutical Sciences, 25(4), 305-314. Retrieved from [Link]

• Sagar, B. K., et al. (2021). SYNTHESIS, CHARACTERIZATION AND ANTICANCER ACTIVITY OF PIPERAZINE AMIDE DERIVATIVE. International Journal of Pharmaceutical Sciences and Research, 12(10), 5424-5430. Retrieved from [Link]

• Shitole, A., et al. (2023). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. Neuroquantology, 21(7), 1109-1117. Retrieved from [Link]

• Cataldi, T. R. I., et al. (2023). Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Preprints.org. Retrieved from [Link]

• Wang, Z., et al. (2012). Design, synthesis and biological evaluation of novel piperazine derivatives as CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 22(5), 1951-1955. Retrieved from [Link]

• Arida, R. M., et al. (2013). Chemical structures of piperazine-based drugs commonly encountered in 'party pill' preparations. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Methoxyphenyl)piperazine. Retrieved from [Link]

• SWGDRUG. (2005). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Retrieved from [Link]

Sources

• 1. ijpsr.com [ijpsr.com]
• 2. preprints.org [preprints.org]
• 3. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 4. researchgate.net [researchgate.net]
• 5. Cell Cytotoxicity Assay, Cell Toxicity Assay | NorthEast BioLab [nebiolab.com]
• 6. Cytotoxicity screening assays - Pharmacy | Drug Discovery, Chemical Biology and Screening | University of Helsinki [helsinki.fi]
• 7. Elucidating Compound Mechanism of Action by Network Perturbation Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Elucidating Compound Mechanism of Action by Network Perturbation Analysis for Cell - IBM Research [research.ibm.com]

Application Note: Experimental Design for Evaluating Anti-Inflammatory Efficacy of Piperazine Derivatives

Introduction & Rationale

Piperazine (1,4-diethylene diamine) is a privileged scaffold in medicinal chemistry due to its ability to modulate physicochemical properties (solubility, lipophilicity) and its capacity to form hydrogen bonds with biological targets. While historically known for anthelmintic and antihistaminic activity (e.g., Cetirizine), recent structure-activity relationship (SAR) studies have identified piperazine derivatives as potent inhibitors of the NF-

B signaling pathway, COX-2 expression, and iNOS activity.

This guide provides a rigorous, self-validating experimental framework to test novel piperazine compounds. It moves beyond simple observation to establishing causality between the compound and inflammatory suppression.

Experimental Workflow Overview

The following workflow enforces a "Go/No-Go" decision matrix to save resources. Compounds only progress to in vivo models after passing strict in vitro efficacy and safety thresholds.

Figure 1: Step-wise screening funnel ensuring only non-toxic, highly potent compounds reach animal testing.

Phase I: In Vitro Screening (RAW 264.7 Macrophages)

The murine macrophage cell line RAW 264.7 is the gold standard for inflammation screening because of its robust response to Lipopolysaccharide (LPS).

Critical Pre-requisite: Compound Solubilization

Piperazine rings are basic (

).

• Risk: High concentrations can alkalinize culture media, causing false-positive toxicity or precipitation.

• Protocol: Dissolve stock in 100% DMSO (e.g., 100 mM). Dilute in media such that final DMSO concentration is

  . Check pH of the highest concentration working solution; if pink/purple (basic), adjust with HEPES buffer.

Cytotoxicity Screen (The "False Positive" Filter)

Before assessing anti-inflammatory activity, you must prove the compound acts by inhibiting pathways, not by killing the macrophages.

• Method: MTT or CCK-8 Assay.

• Threshold: Only analyze concentrations where cell viability is >90% compared to the vehicle control.

• Note: Piperazine derivatives with long alkyl chains may act as detergents; strict toxicity monitoring is required.

Nitric Oxide (NO) Inhibition Assay (Griess Reaction)

NO is a short-lived free radical produced by iNOS. It oxidizes to nitrite (

), which is stable and measurable.[1][2]

Protocol:

• Seeding: Plate RAW 264.7 cells (

  cells/mL) in 96-well plates. Incubate 24h.

• Pre-treatment: Replace media. Add Piperazine test compounds (0.1 - 50

  M) for 1 hour .

  • Positive Control:[3][4] Dexamethasone (1

    M) or L-NMMA (iNOS inhibitor).

• Induction: Add LPS (Final conc: 1

  g/mL). Incubate 18–24 hours .

• Measurement: Transfer 100

  L supernatant to a new plate. Add 100 L Griess Reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).

• Read: Absorbance at 540 nm immediately.

Data Interpretation: Calculate % Inhibition using the formula:

Phase II: Mechanistic Elucidation (NF- B Pathway)

Piperazine derivatives often exert effects by blocking the phosphorylation of I

B , preventing the nuclear translocation of the p65 subunit of NF- B.

Signaling Pathway Visualization

Understanding the target is crucial for experimental design.

Figure 2: The canonical NF-

B pathway. Piperazines typically intervene at the IKK activation step or by directly blocking p65 translocation.

Validation Protocol (Western Blot)

To confirm the mechanism, you must separate Cytosolic vs. Nuclear fractions.

• Treat cells with Compound + LPS (as above).

• Harvest at 1 hour (for phosphorylation) or 24 hours (for protein expression).

• Lyse using a Nuclear Extraction Kit to separate fractions.

• Blot Targets:

  • Cytosol: p-I

    B , I B , -actin (loading control).

  • Nucleus: NF-

    B p65, Lamin B1 (nuclear loading control).

• Success Criteria: A potent piperazine should show increased cytosolic I

  B (preventing degradation) and decreased nuclear p65 .

Phase III: In Vivo Validation (Carrageenan-Induced Paw Edema)

This model mimics acute inflammation (neutrophil infiltration, histamine release, prostaglandin production).

Protocol

• Animals: Wistar Rats (150–200g) or Swiss Mice (25–30g). Groups of n=6.

• Step 1 (Baseline): Measure initial paw volume (

  ) using a plethysmometer.[3][4]

• Step 2 (Treatment): Administer Test Compound (e.g., 10, 30, 100 mg/kg p.o.) or Vehicle.

  • Positive Control:[3][4] Indomethacin (10 mg/kg).[4]

• Step 3 (Induction): Wait 1 hour. Inject 0.1 mL of 1%

  -carrageenan (in saline) into the subplantar region of the right hind paw.

• Step 4 (Measurement): Measure paw volume (

  ) at 1, 2, 3, 4, and 6 hours post-injection.[4]

Data Presentation Template

Summarize data in the following format to calculate Edema Inhibition (EI).

Group	Dose (mg/kg)	(mL)	(mL)	(Edema)	% Inhibition
Vehicle	-	1.20	1.95	0.75	-
Indomethacin	10	1.18	1.38	0.20	73.3%
Piperazine-A	50	1.21	1.51	0.30	60.0%

References

• Anti-inflammatory Mechanism of Piperazines: Jain, A., et al. "Piperazine: A Promising Scaffold with Analgesic and Anti-inflammatory Potential."[5] Drug Research, 2020.[5]

• RAW 264.7 & Griess Assay Standardization: Promega Corporation. "Griess Reagent System Protocol."

• Carrageenan-Induced Paw Edema Protocol: Morris, C.J.[4][6] "Carrageenan-Induced Paw Edema in the Rat and Mouse."[7] Methods in Molecular Biology, 2003.

• NF-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  B Pathway Inhibition: Borgohain, P., et al. "Piperine inhibits nuclear factor-kappaB (NF-kappaB) and proinflammatory cytokine gene expression in B16F-10 melanoma cells."[8] International Immunopharmacology, 2004.[8]

Sources

• 1. Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bio-protocol.org [bio-protocol.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. inotiv.com [inotiv.com]
• 8. Piperine is a potent inhibitor of nuclear factor-kappaB (NF-kappaB), c-Fos, CREB, ATF-2 and proinflammatory cytokine gene expression in B16F-10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation and NMR Profiling of 1-(4-Fluoro-3-methoxyphenyl)piperazine

Introduction & Scope

This application note provides a comprehensive guide for the structural validation of 1-(4-Fluoro-3-methoxyphenyl)piperazine using high-field NMR spectroscopy (

H, C, and F). This molecule represents a critical pharmacophore found in various antipsychotic and antidepressant agents (e.g., Tenilapine derivatives).

The presence of a fluorine atom on the aromatic ring introduces heteronuclear spin-spin coupling (

and ), which frequently leads to misinterpretation of signal multiplicity by non-experts. This guide addresses these challenges, offering a robust protocol for distinguishing between homonuclear ( ) and heteronuclear ( ) splitting patterns.

Target Molecule Profile[1][2][3]

• IUPAC Name: 1-(4-Fluoro-3-methoxyphenyl)piperazine

• Core Features: 1,3,4-trisubstituted benzene ring, secondary amine (piperazine), methoxy ether.

• Key Analytical Challenge: Overlapping coupling constants between

  (ortho) and (fluoro-ortho).

Experimental Protocol

To ensure reproducibility and spectral clarity, the following sample preparation and acquisition parameters are recommended.

Sample Preparation Workflow

The choice of solvent significantly impacts the resolution of the piperazine ring protons. While DMSO-

is excellent for salts (HCl/HBr), Chloroform- ( ) is preferred for the free base to minimize solvent viscosity broadening and allow distinct resolution of the piperazine methylene groups.

Figure 1: Optimized sample preparation workflow for high-resolution NMR of aryl-piperazines.

Instrument Parameters (Recommended)

Parameter	H NMR	C NMR	F NMR
Frequency	400 MHz or higher	100 MHz or higher	376 MHz
Pulse Angle	30°	30°	30°
Relaxation Delay (D1)	1.0 s	2.0 - 5.0 s*	1.0 s
Scans (NS)	16	1024+	32
Spectral Width	-2 to 14 ppm	-10 to 220 ppm	-200 to -50 ppm
Decoupling	None	Proton ( H)	Proton ( H) optional

*Note: A longer D1 in

C is crucial for the quaternary carbons (C-F and C-OMe) to relax, ensuring visible signals.

Results & Discussion: Spectral Interpretation

H NMR Analysis (The "Splitting Trap")

The aromatic region (6.0 – 7.0 ppm) is the most complex due to the superposition of Hydrogen-Hydrogen and Hydrogen-Fluorine coupling.

• The Methoxy Anchor: The singlet at ~3.85 ppm (3H) is the starting point for assignment.

• The Piperazine Ring: In

  , the piperazine protons typically appear as two multiplets centered around 3.0 ppm .

  • Protons

    -to-Aryl: ~3.05 - 3.15 ppm (Broad triplet/multiplet).

  • Protons distal-to-Aryl: ~2.95 - 3.05 ppm (Broad triplet/multiplet).

  • NH:[1] Broad singlet, variable (1.5 - 2.5 ppm).

Aromatic Assignment Logic:

• H-5 (Ortho to F): This proton experiences a large

  (~8-11 Hz) and a large (~8-9 Hz). It appears as a pseudo-triplet or distinct dd at ~6.9-7.0 ppm.

• H-2 (Ortho to OMe, Meta to F): This proton is isolated from strong H-H coupling (only meta coupling exists). It appears as a doublet (due to

  ~7 Hz) or a broad singlet at ~6.5 ppm.

• H-6 (Meta to F, Para to OMe): Appears as a doublet of doublets (

  + ) at ~6.4 ppm.

C NMR Analysis (The Diagnostic Doublets)

The

C spectrum provides the definitive proof of structure via C-F coupling constants ( ). In a proton-decoupled spectrum, carbons on the aromatic ring will appear as doublets due to the fluorine.[2]

Carbon Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Assignment Note
C-4 (C-F)	~146 - 150	Doublet		Distinctive large split; often low intensity.
C-3 (C-OMe)	~147 - 148	Doublet		Overlaps with C-4 region but smaller splitting.
C-1 (C-N)	~143 - 145	Doublet		Very small splitting; may look like a singlet.
C-5 (CH)	~115 - 118	Doublet		Ortho to Fluorine.
C-6 (CH)	~108 - 112	Doublet		Meta to Fluorine.
C-2 (CH)	~103 - 106	Doublet		Meta to Fluorine; shielded by OMe.
OMe	~56.0	Singlet	-	No observable F coupling usually.
Piperazine	~51.0, 46.0	Singlets	-	Two signals for the backbone.

F NMR Analysis

A single signal is expected in the range of -120 to -135 ppm . If proton decoupling is not applied, this signal will appear as a complex multiplet (quartet of doublets) due to coupling with H-5, H-6, and H-2.

Structural Assignment Logic

The following decision tree illustrates the logical flow for confirming the structure, specifically distinguishing it from regioisomers (e.g., 3-fluoro-4-methoxy).

Figure 2: Step-by-step logic for confirming the 4-fluoro-3-methoxy substitution pattern.

Troubleshooting & Common Pitfalls

• Missing Quaternary Carbons:

  • Issue: C-4 (C-F) and C-3 (C-OMe) are often invisible in standard

    C scans.

  • Solution: These carbons have long relaxation times (

    ) and no NOE enhancement (no attached protons). Increase the Relaxation Delay (D1) to 3-5 seconds and increase scan count.

• Piperazine Broadening:

  • Issue: Piperazine signals appear as a shapeless hump.

  • Cause: Conformational exchange (chair-chair interconversion) or proton exchange at the NH.

  • Solution: Run the experiment at 313 K (40°C) to speed up exchange (sharpening the average signal) or add a drop of

    to exchange the NH proton.

• Salt vs. Free Base:

  • If analyzing the Hydrochloride salt , the piperazine signals will shift downfield significantly (~3.5 ppm) and the NH protons will appear as broad signals > 8 ppm.

    is required for salts.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for coupling constants).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Dolinšek, J., et al. (2002). 19F NMR study of fluorinated organic compounds. (Provides baseline ranges for aryl-fluorine shifts).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2774533, 4-Fluoro-3-methoxyaniline. Retrieved from [Link] (Fragment data verification).

• Reich, H. J. (2023). WinPLT NMR Data: Fluorine Coupling Constants. University of Wisconsin-Madison. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]

Technical Notes & Optimization

Optimization of HPLC mobile phase for 1-(4-Fluoro-3-methoxyphenyl)piperazine separation

Case ID: PIP-F-MET-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Method Development & Troubleshooting for Phenylpiperazine Derivatives

Executive Summary

Welcome to the Technical Support Center. You are likely analyzing 1-(4-Fluoro-3-methoxyphenyl)piperazine , a pharmacologically active intermediate often associated with serotonin receptor ligands.[1]

The Core Challenge: This molecule contains a piperazine ring with a secondary amine (calculated pKa ~8.8–9.2).[1] On traditional silica-based C18 columns, the protonated amine interacts strongly with residual silanols, leading to severe peak tailing , retention time shifts , and carryover .[1]

This guide provides a tiered optimization strategy, moving from modern high-pH stability solutions to traditional low-pH ion-suppression techniques.[1]

Part 1: Critical Method Parameters (The "Why" Behind the Protocol)

Before starting, review the physicochemical properties driving the separation.[1]

Parameter	Value / Characteristic	Chromatographic Impact
pKa (Basic)	~8.9 (Piperazine nitrogen)	At neutral pH (7.0), the molecule is >99% protonated ( ).[1] It acts as a cation, binding to anionic silanols ( ) on the column, causing tailing.[1]
LogP	~1.8 – 2.2	Moderately lipophilic.[1] Requires organic modifier (ACN/MeOH) for elution but retains well on C18.[1]
UV Cutoff	~205 nm, 240-250 nm	The phenyl ring provides UV absorption.[1] Avoid UV-absorbing additives (like TFA) if detecting at <220 nm.[1]

Part 2: Recommended Mobile Phase Architectures

We recommend Protocol A for modern labs with hybrid-silica columns.[1] Use Protocol B if restricted to traditional silica C18 columns.[1]

Protocol A: High pH "Silanol Suppression" (Recommended)

Best for: Peak symmetry, MS sensitivity, and loadability.[1]

• Mechanism: At pH 10.5, the piperazine amine is deprotonated (neutral).[1] It interacts only hydrophobically with the C18 ligand, eliminating silanol cation-exchange.[1]

• Stationary Phase: REQUIRED: Hybrid Silica (e.g., Waters XBridge, Agilent Poroshell HPH, Phenomenex Kinetex EVO).[1] Do not use standard silica.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.5 with Ammonia).

• Mobile Phase B: Acetonitrile.[2][3][4]

• Gradient: 5% B to 95% B over 10 minutes.

Protocol B: Low pH "Silanol Shielding"

Best for: Traditional C18 columns, older HPLC systems.[1]

• Mechanism: At pH 2.5, silanols are protonated (

  , neutral), reducing their ability to bind the cationic drug.[1]

• Stationary Phase: End-capped C18 (e.g., C18-TMS).[1]

• Mobile Phase A: 0.1% Formic Acid OR 20 mM Potassium Phosphate (pH 2.5).[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Critical Additive: If tailing persists, add 0.1% Triethylamine (TEA) to the buffer.[1] TEA acts as a "sacrificial base," blocking silanols before the drug can bind.[1]

Part 3: Troubleshooting Guide (Q&A Format)

Issue 1: Severe Peak Tailing (Asymmetry Factor > 1.5)

Q: My peak looks like a shark fin. I'm using a standard C18 column with water/methanol. A: You are experiencing the "Silanol Effect."[1] The basic piperazine nitrogen is binding to the acidic silanols on your column.[1]

Corrective Action Plan:

• Check pH: Ensure your aqueous mobile phase is pH < 3.0 or pH > 10.0 .[1] Neutral pH is the "danger zone" for piperazines.[1]

• Add a Blocker: Add 5 mM Triethylamine (TEA) or Diethylamine (DEA) to the mobile phase.[1] Note: TEA is not MS-compatible.

• Switch Solvent: Change Methanol to Acetonitrile. Methanol can sometimes enhance silanol ionization compared to Aprotic Acetonitrile.[1]

Issue 2: Retention Time Drifting

Q: The retention time shifts by 0.5 minutes between injections. A: This is likely a "Buffer Capacity" failure. Piperazines are sensitive to pH changes near their pKa.[1]

Corrective Action Plan:

• Verify Buffer Strength: If using Formic Acid (0.1%), it provides weak buffering.[1] Switch to 20 mM Phosphate Buffer (pH 2.5) or Ammonium Acetate (pH 10) for robust pH control.[1]

• Temperature Control: Piperazine pKa is temperature-dependent.[1] Ensure column oven is set (e.g., 35°C) and not running at ambient.

• Equilibration: Basic compounds modify the column surface.[1] Increase equilibration time between gradient runs (minimum 5–7 column volumes).

Issue 3: Ghost Peaks / Carryover

Q: I see a small peak of my product in the blank injection. A: The hydrophobic fluoro-methoxy regions of the molecule are adsorbing to the injector seals or rotor seal.[1]

Corrective Action Plan:

• Needle Wash: Change needle wash to 90:10 ACN:Water + 0.1% Formic Acid .[1] The acid ensures the basic drug remains soluble and is washed away.[1]

• Passivation: If using a stainless steel system, ensure the system is passivated, although piperazines are less metal-sensitive than chelators.[1]

Part 4: Visualizing the Optimization Workflow

The following diagram outlines the logical decision tree for selecting the correct mobile phase based on your available equipment and detection method.

Caption: Decision tree for mobile phase selection. Green path indicates the optimal route for modern hybrid columns; Red path indicates necessary additives for traditional columns.[1]

Part 5: Standard Operating Procedure (SOP) Summary

Preparation of Mobile Phase A (pH 2.5 Phosphate Buffer)

• Weigh 2.72 g of Potassium Dihydrogen Phosphate (

  ).

• Dissolve in 950 mL of HPLC-grade water.

• Adjust pH to 2.5 ± 0.1 using Orthophosphoric Acid (85%).[1]

• Add 1 mL of Triethylamine (if using UV detection and standard C18).

• Dilute to 1000 mL and filter through a 0.22 µm membrane.

Gradient Table (Standard 150mm x 4.6mm Column)

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Flow (mL/min)
0.0	95	5	1.0
10.0	10	90	1.0
12.0	10	90	1.0
12.1	95	5	1.0
17.0	95	5	1.0

Note: The 5-minute re-equilibration (12.1 to 17.0 min) is critical for piperazine reproducibility.

References

• BenchChem. (2025).[1][3][5] Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs. Retrieved from [1]

• Méndez, A., et al. (2016).[1][6] Performance of Amines as Silanol Suppressors in Reversed-Phase Liquid Chromatography. Journal of Chromatography A. Retrieved from [1]

• University of Regina. (2009). pKa Values of Some Piperazines at 298 K. Journal of Chemical & Engineering Data. Retrieved from [1]

• ChemicalBook. (2024).[1] 1-(3-Methoxyphenyl)piperazine Properties and Safety. Retrieved from [1]

• MicroSolv Tech. (2026).[1] Base-Deactivated HPLC Columns: Understanding Silanol Activity. Retrieved from [1]

Sources

• 1. uregina.ca [uregina.ca]
• 2. Separation of Piperazine, 1-ethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jocpr.com [jocpr.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Synthesis of 1-(4-Fluoro-3-methoxyphenyl)piperazine

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1-(4-Fluoro-3-methoxyphenyl)piperazine. As Senior Application Scientists, we combine established chemical principles with practical field insights to help you minimize byproduct formation and optimize your synthetic protocols.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems, their probable causes, and actionable solutions to reduce byproduct formation.

Issue 1: Presence of a Disubstituted Piperazine Byproduct

Symptom: You observe a significant peak in your LC-MS or GC-MS analysis corresponding to a mass of 1,4-bis(4-fluoro-3-methoxyphenyl)piperazine.

Probable Cause: This is a common byproduct in piperazine chemistry where the aryl group attaches to both nitrogen atoms of the piperazine ring. It is particularly prevalent when the molar ratio of piperazine to the aryl halide/sulfonate is low.

Solutions:

• Molar Ratio Adjustment: Employ a significant excess of piperazine (typically 3-5 equivalents or more) relative to the aryl starting material. This statistically favors the monosubstitution product.

• Slow Addition of Aryl Halide: Add the aryl halide or sulfonate solution dropwise to the reaction mixture containing piperazine. This maintains a high effective concentration of piperazine relative to the electrophile throughout the reaction.

• Use of a Protecting Group: For more stringent control, consider using a mono-protected piperazine, such as N-Boc-piperazine. The desired N-arylation is performed on the unprotected nitrogen, followed by deprotection of the Boc group. This multi-step approach can significantly increase purity but adds steps to the overall synthesis.

Parameter	Standard Condition	Optimized Condition to Reduce Disubstitution
Piperazine (equivalents)	1.1 - 2.0	> 3.0
Aryl Halide Addition	All at once	Slow, dropwise addition
Protecting Group Strategy	None	Use of mono-Boc-piperazine

Issue 2: Formation of Isomeric Byproducts (Regioselectivity Issues)

Symptom: Your analysis shows the presence of 1-(2-Fluoro-5-methoxyphenyl)piperazine in addition to your desired product when using a starting material like 1,2-difluoro-4-methoxybenzene.

Probable Cause: When using starting materials with multiple potential reaction sites, such as di- or tri-substituted benzene rings, nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig amination can occur at more than one position, leading to isomeric impurities. The electronic and steric environment of each potential leaving group influences the regioselectivity.

Solutions:

• Choice of Starting Material:

  • For SNAr reactions , using a starting material where the leaving group is highly activated and other positions are less so can improve selectivity. For instance, in 1,2-difluoro-4-methoxybenzene, the fluorine para to the electron-donating methoxy group is less activated towards nucleophilic attack than the fluorine meta to it. However, the directing effects can be complex.

  • For Buchwald-Hartwig reactions , starting with a bromo- or iodo-substituted precursor, such as 4-bromo-1-fluoro-2-methoxybenzene, often provides better regioselectivity than using a di-fluoro starting material. The C-Br or C-I bond is generally more reactive in the palladium catalytic cycle.

• Reaction Conditions for SNAr:

  • Solvent: Nonpolar solvents can sometimes enhance regioselectivity in SNAr reactions by favoring a more ordered transition state.

  • Temperature: Lowering the reaction temperature may increase the kinetic selectivity for the more reactive site.

• Ligand Selection for Buchwald-Hartwig: The choice of phosphine ligand can significantly influence the regioselectivity of the coupling reaction. Bulky or electron-rich ligands can direct the palladium catalyst to a specific position on the aromatic ring.

Reaction Pathway Diagram: Regioselectivity in SNAr

Caption: SNAr of 1,2-difluoro-4-methoxybenzene can lead to two isomers.

Issue 3: Hydrodehalogenation in Buchwald-Hartwig Amination

Symptom: You detect 3-fluoroanisole (1-fluoro-3-methoxybenzene) as a byproduct.

Probable Cause: This byproduct arises from a side reaction in the Buchwald-Hartwig catalytic cycle where a hydride source (which can be the amine itself or other components) replaces the halogen on the aromatic ring. This is known as hydrodehalogenation. It can be promoted by high temperatures or certain catalyst/ligand combinations.

Solutions:

• Catalyst and Ligand Selection: Some palladium catalysts and phosphine ligands are more prone to promoting hydrodehalogenation. Experiment with different ligand systems; for example, bulky biaryl phosphine ligands are often effective at minimizing this side reaction.

• Base Selection: The choice and strength of the base can influence the reaction pathway. Weaker bases, if effective for the coupling, may reduce the incidence of hydrodehalogenation.

• Temperature Control: Avoid excessively high reaction temperatures. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Moisture and Air Control: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) as oxygen can sometimes exacerbate catalyst decomposition and side reactions.

Buchwald-Hartwig Catalytic Cycle and Side Reaction

Caption: Simplified Buchwald-Hartwig cycle showing the hydrodehalogenation side path.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally better for preparing 1-(4-Fluoro-3-methoxyphenyl)piperazine: SNAr or Buchwald-Hartwig amination?

Both routes are viable, and the "better" choice often depends on the available starting materials, scale, and desired purity profile.

• Nucleophilic Aromatic Substitution (SNAr): This is often a more cost-effective method, especially at a large scale, as it does not require a metal catalyst. It works well if you have a suitable aryl fluoride starting material. However, it may require harsher conditions (higher temperatures, strong bases) and can be more prone to regioselectivity issues with polysubstituted rings.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is generally more versatile and proceeds under milder conditions. It offers better functional group tolerance and can provide higher selectivity, particularly when using aryl bromides or iodides. The cost of the palladium catalyst and phosphine ligand can be a consideration for large-scale synthesis.

Q2: I see an impurity with a mass 28 units higher than my product, especially when using DMF as a solvent. What could it be?

This is likely the N-formyl derivative, 1-formyl-4-(4-fluoro-3-methoxyphenyl)piperazine. This byproduct can form if dimethylformamide (DMF) is used as a solvent, particularly at elevated temperatures, as DMF can be a source of a formyl group.

To avoid this:

• Consider using alternative aprotic polar solvents such as dimethyl sulfoxide (DMSO), N-methyl-2-pyrrolidone (NMP), or dioxane.

• If DMF must be used, keep the reaction temperature as low as possible and minimize the reaction time.

Q3: What are the best analytical methods for identifying and quantifying byproducts in my reaction mixture?

A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling.[1][2]

• High-Performance Liquid Chromatography (HPLC): This is a cornerstone technique for separating the desired product from byproducts and unreacted starting materials. Using a UV detector is common for aromatic compounds. HPLC can be used for both qualitative and quantitative analysis.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is invaluable for identifying unknown impurities by providing molecular weight information for each separated peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is suitable for analyzing volatile impurities and byproducts.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure of the desired product and for characterizing isolated impurities.

Q4: Can the methoxy group on the aromatic ring cause any side reactions?

Under typical SNAr or Buchwald-Hartwig conditions, the methoxy group is generally stable. However, under very harsh basic or acidic conditions, or in the presence of certain Lewis acids, demethylation to a phenol can occur. In the context of SNAr, an ortho-methoxy group can sometimes be displaced, although this is less common than halide displacement.[6] It is important to screen reaction conditions to ensure the stability of the methoxy group.

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add 4-bromo-1-fluoro-2-methoxybenzene (1.0 equiv.), piperazine (3.0 equiv.), a suitable phosphine ligand (e.g., XPhos, 2-5 mol%), and a palladium source (e.g., Pd₂(dba)₃, 1-2 mol%).

• Seal the vessel and purge with an inert gas (argon or nitrogen).

• Add a dry, degassed solvent (e.g., toluene or dioxane).

• Add a base (e.g., sodium tert-butoxide or cesium carbonate, 1.5-2.0 equiv.).

• Heat the reaction mixture with stirring (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

• To a reaction vessel, add piperazine (5.0 equiv.) and a suitable aprotic polar solvent (e.g., DMSO or NMP).

• Add a base (e.g., potassium carbonate, 2.0-3.0 equiv.).

• Heat the mixture with stirring (e.g., to 80 °C).

• Slowly add a solution of 1,2-difluoro-4-methoxybenzene (1.0 equiv.) in the same solvent.

• Continue heating (typically 100-150 °C) and monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture and pour it into cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography or crystallization.

References

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-Catalyzed Cross-Coupling Reactions of Amines with Aryl Halides. Accounts of Chemical Research, 33(3), 215–225.
• Torraca, K. E., & Porco, J. A. (2000). The Buchwald-Hartwig Amination. Organic Letters, 2(23), 3781–3784.
• Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for Copper-Mediated C(aryl)-N, C(aryl)-O, and C(aryl)-S Bond Formation.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.
• Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism.

• Forensic Science International. (2012). Synthesis and impurity profiling of MDMA prepared from commonly available starting materials.

• Biomedical Journal of Scientific & Technical Research. (2024). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.

• BYJU'S. (2022). Nucleophilic aromatic substitution.

• RSC Publishing. (2010). Analytical Methods.

• Chemistry Stack Exchange. (2019). Why methoxy group acts similar to trifluoromethyl in nucleophilic aromatic substitution.

• Tohoku University. Nucleophilic aromatic substitution reactions of 1-methoxy-2-(diphenylphosphinyl)naphthalene with C-, N-, and O-nucleophiles: Facile synthesis of diphenyl(1-substituted-2-naphthyl)phosphines.

• QM Magic Class. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.

• The Royal Society of Chemistry. (2021). Directed nucleophilic aromatic substitution reaction.

• Biomedical Journal of Scientific & Technical Research. (2022). Recent Trends in Analytical Techniques for Impurity Profiling.

• ResearchGate. (2025). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs.

• Journal of Pharmaceutical and Biomedical Analysis. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.

Sources

• 1. biotech-spain.com [biotech-spain.com]
• 2. biomedres.us [biomedres.us]
• 3. pharmoutsourcing.com [pharmoutsourcing.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. tohoku.elsevierpure.com [tohoku.elsevierpure.com]

Technical Support Center: Stability &amp; Storage of 1-(4-Fluoro-3-methoxyphenyl)piperazine

Introduction

Welcome to the Technical Support Center. This guide addresses the stability profile of 1-(4-Fluoro-3-methoxyphenyl)piperazine (often abbreviated as a substituted phenylpiperazine intermediate).[1]

As researchers, we often treat reagents as static entities.[1] However, phenylpiperazines are dynamic chemical systems.[1] The secondary amine in the piperazine ring is a "chemical sponge" for atmospheric carbon dioxide and oxygen, while the electron-rich phenyl ring introduces photosensitivity.[1] This guide moves beyond basic "store at -20°C" advice to explain the why and how of preserving molecular integrity.

Module 1: Diagnostic Workflow & Chemical Integrity

Before using a stored sample, you must validate its integrity.[1] Phenylpiperazines degrade via predictable pathways that leave visible signatures.[1]

Visualizing the Degradation Risk

The following diagram illustrates the primary failure modes for this molecule: Oxidative Dehydrogenation and Carbamate Formation .[1]

Troubleshooting Common Observations

Observation	Diagnosis	Root Cause	Remediation
Yellowing / Browning	Oxidative Degradation	Formation of N-oxides or quinoid species due to air/light exposure.[1]	Critical Failure. Purify via recrystallization immediately. If >5% degraded, discard.[1]
White Crust on Cap	Carbamate Formation	The secondary amine reacted with atmospheric CO₂ to form a solid carbamate salt.[1]	Salvageable. The crust is insoluble in organic solvents but water-soluble.[1] Do not let it fall into the bulk sample.
Clumping / Wetness	Hygroscopicity	Absorption of ambient moisture (common in HCl salts).[1]	Dry under high vacuum over P₂O₅ for 24 hours.
Cloudy Solution (DMSO)	Salt/Carbamate Contamination	Insoluble carbamates or inorganic salt formation.[1]	Filter solution through a 0.2 µm PTFE membrane.[1]

Module 2: Storage Protocols (The "How")

The storage strategy depends entirely on the physical form of your sample: Free Base vs. Salt (e.g., Hydrochloride) .[1]

Protocol A: The Hydrochloride Salt (Recommended)

Most commercial sources supply the HCl salt due to its higher melting point and kinetic stability.[1]

• Temperature: Store at -20°C .

  • Why: Arrhenius kinetics dictate that lowering temperature from RT to -20°C slows degradation rates by ~40-fold.[1]

• Atmosphere: Flush headspace with Argon (preferred over Nitrogen due to higher density).[1]

• Desiccation: Store the vial inside a secondary container (e.g., a jar) containing active desiccant (Silica gel or Drierite).[1]

  • Why: HCl salts are hygroscopic.[1] Moisture acts as a plasticizer, increasing molecular mobility and accelerating degradation.[1]

Protocol B: The Free Base (High Risk)

The free base is often an oil or low-melting solid (approx MP: 40-50°C) and is significantly more reactive.[1]

• Container: Glass only.[1] Avoid plastics which allow gas permeability.[1]

• Phase State: If it is an oil, store upright to minimize surface area.[1]

• Inerting: Mandatory glovebox handling or Schlenk line techniques. Even brief exposure to air can initiate skinning (carbamate formation).[1]

Module 3: Handling & Solubilization FAQs

Q: I need to prepare a stock solution. Which solvent should I use for long-term storage? A: DMSO (Dimethyl Sulfoxide) is the gold standard for stock solutions (typically 10-100 mM).[1]

• Protocol: Dissolve the solid in anhydrous DMSO. Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store aliquots at -80°C.

• Warning: Do not store aqueous solutions.[1] The piperazine ring can hydrolyze or oxidize rapidly in water over time.[1]

Q: My sample is the HCl salt, but I need the free base for a reaction. How do I convert it in situ? A: Do not convert and store. Convert immediately before use.

• Method: Suspend the HCl salt in the reaction solvent (e.g., DCM or THF) and add 1.1 equivalents of a tertiary amine base (e.g., Triethylamine or DIPEA).[1] The free base will liberate into solution, while the TEA-HCl salt will precipitate (in non-polar solvents) or remain dissolved.[1]

Q: How do I safely thaw a sample stored at -20°C? A: The "Equilibration Rule" is non-negotiable.

• Remove vial from freezer.

• Place in a desiccator or on the bench.[1]

• Wait 30-45 minutes until the vial reaches room temperature.

• Only then open the cap.[1]

• Reasoning: Opening a cold vial condenses atmospheric moisture instantly onto the powder, initiating hydrolysis and clumping.[1]

Module 4: Re-Qualification Protocol

If a sample has been stored for >6 months, perform this rapid purity check before use.

TLC Visualization Workflow

• Stationary Phase: Silica Gel 60 F254.[1]

• Mobile Phase: DCM:Methanol:NH₄OH (90:9:1).[1]

  • Note: The ammonia is required to prevent the amine from streaking (tailing) on the acidic silica.[1]

• Visualization: UV (254 nm) and Ninhydrin stain (Secondary amines turn deep red/purple).[1]

References

• Cayman Chemical. (2023).[1] 1-(3-Methoxyphenyl)piperazine Product Information & Stability Data. Link

• Sigma-Aldrich (Merck). (2023).[1] Safety Data Sheet: 1-(4-Methoxyphenyl)piperazine. Link

• Tarsa, M., et al. (2019).[1] The Stability Study of a Novel Phenylpiperazine Derivative. Modern Organic Chemistry Research. Link

• Rochelle, G. T. (2011).[1] Thermal degradation and oxidation of aqueous piperazine. University of Texas at Austin / Carbon Capture Research. Link[1]

Sources

• 1. swgdrug.org [swgdrug.org]

Technical Support Center: Addressing Low Cell Permeability of 1-(4-Fluoro-3-methoxyphenyl)piperazine

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering challenges with the cell permeability of 1-(4-Fluoro-3-methoxyphenyl)piperazine in experimental assays. This resource provides in-depth troubleshooting strategies, detailed protocols, and scientific explanations to help you navigate these common hurdles and achieve reliable, reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the cell permeability of 1-(4-Fluoro-3-methoxyphenyl)piperazine and related piperazine derivatives.

Q1: Why does my compound, 1-(4-Fluoro-3-methoxyphenyl)piperazine, exhibit low permeability in cell-based assays?

A1: The low cell permeability of 1-(4-Fluoro-3-methoxyphenyl)piperazine is likely due to a combination of its inherent physicochemical properties. The piperazine ring, a common scaffold in medicinal chemistry, can be both a benefit and a drawback.[1][2][3] While it often enhances aqueous solubility and allows for versatile chemical modifications, it also introduces polarity that can hinder passive diffusion across the lipid-rich cell membrane.[3]

Key factors influencing the permeability of this specific molecule include:

• Lipophilicity (LogP): An optimal LogP (typically between 0 and 3) is crucial for good bioavailability.[4] While some lipophilicity is needed to enter the cell membrane, if the molecule is too hydrophilic (low LogP), it will not readily partition into the lipid bilayer. Conversely, if it's excessively lipophilic (high LogP), it may get trapped within the membrane.[5][6]

• Polar Surface Area (PSA): The two nitrogen atoms in the piperazine ring, along with the oxygen of the methoxy group, contribute to the molecule's polar surface area. A higher PSA can impede passage through the hydrophobic interior of the cell membrane.[7]

• Hydrogen Bonding Capacity: The nitrogen atoms in the piperazine ring can act as hydrogen bond acceptors, and one is a hydrogen bond donor. A high number of hydrogen bonds with the aqueous environment must be broken for the molecule to enter the lipid membrane, which is an energetically unfavorable process.[8][9][10]

• Ionization State (pKa): The piperazine moiety has two basic nitrogen atoms, meaning the molecule's charge will be pH-dependent.[1] At physiological pH (around 7.4), a significant portion of the molecules may be protonated (charged), which severely restricts passive diffusion across the nonpolar cell membrane.

Q2: I'm seeing low permeability in a Parallel Artificial Membrane Permeability Assay (PAMPA). What does this indicate?

A2: A PAMPA assay is a cell-free system that models passive diffusion across a lipid membrane.[11][12] If 1-(4-Fluoro-3-methoxyphenyl)piperazine shows low permeability in this assay, it strongly suggests that the molecule has intrinsic difficulty crossing a lipid bilayer passively.[5] This is a direct reflection of its unfavorable physicochemical properties (as detailed in Q1) and is not influenced by biological factors like active transport.[11][12]

Q3: My compound showed moderate permeability in PAMPA, but very low permeability in a Caco-2 cell assay. What could be the reason for this discrepancy?

A3: This is a classic scenario that points towards the involvement of active biological transport mechanisms present in Caco-2 cells, which are absent in the PAMPA model.[12] Caco-2 cells, derived from human colon adenocarcinoma, differentiate into a monolayer of polarized epithelial cells that mimic the intestinal barrier and express various transporter proteins.[13][14][15][16]

The most likely explanation is that your compound is a substrate for active efflux pumps , such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[15] These transporters actively pump the compound out of the cell, resulting in low apparent permeability from the apical (top) to the basolateral (bottom) side of the monolayer.[15][17]

Q4: How can I definitively determine if my compound is a substrate for an efflux pump?

A4: To confirm if your compound is an efflux pump substrate, you should perform a bidirectional Caco-2 assay .[17] This involves measuring the permeability in both directions:

• Apical-to-Basolateral (A-to-B): Measures absorption.

• Basolateral-to-Apical (B-to-A): Measures efflux.

The efflux ratio (ER) is then calculated: ER = Papp (B-to-A) / Papp (A-to-B)

An efflux ratio greater than 2 is a strong indicator of active efflux.[15] To further pinpoint the specific transporter, you can conduct the assay in the presence of known inhibitors (e.g., verapamil for P-gp). A significant decrease in the efflux ratio with the inhibitor confirms the involvement of that specific pump.[15][17]

Q5: My compound recovery is low in the permeability assay. What are the possible causes and solutions?

A5: Low compound recovery can be due to several factors:

• Poor Aqueous Solubility: The compound may be precipitating out of the assay buffer.

  • Solution: Check the solubility of your compound in the assay buffer beforehand. You may need to add a small percentage of a co-solvent like DMSO, but be mindful that high concentrations can affect cell monolayer integrity.

• Binding to Assay Plastics: Lipophilic compounds can adsorb to the plastic of the assay plates.

  • Solution: Use low-binding plates and include a mass balance check by quantifying the compound in the donor and acceptor wells, as well as in cell lysates, at the end of the experiment.

• Compound Instability: The molecule may be degrading in the assay buffer or being metabolized by the cells.

  • Solution: Assess the stability of your compound in the assay buffer over the experimental timeframe using LC-MS/MS analysis.[17]

• Lysosomal Trapping: As a basic compound, 1-(4-Fluoro-3-methoxyphenyl)piperazine can become protonated and trapped in the acidic environment of lysosomes within the cells.

  • Solution: Investigate this by running the assay in the presence of an agent that disrupts lysosomal pH, such as bafilomycin A1. An increase in permeability in the presence of such an agent would suggest lysosomal trapping.[17]

Section 2: Troubleshooting Workflows and Protocols

This section provides structured approaches and detailed protocols to diagnose and address permeability issues.

Workflow for Diagnosing Low Permeability

This workflow will help you systematically identify the root cause of the observed low permeability.

Caption: Diagnostic workflow for low cell permeability.

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a method for assessing passive permeability.[11][18][19]

Materials:

• 96-well filter plate (e.g., Millipore MultiScreen IP, 0.45 µm PVDF)

• 96-well acceptor plate

• Lecithin in dodecane solution (e.g., 1% w/v)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

• Test compound stock solution (e.g., 10 mM in DMSO)

Procedure:

• Prepare Acceptor Plate: Add 300 µL of PBS (containing 5% DMSO) to each well of the 96-well acceptor plate.

• Coat Filter Plate: Carefully apply 5 µL of the lecithin/dodecane solution to the membrane of each well in the filter plate. Allow it to permeate the membrane for 5 minutes.

• Prepare Donor Solution: Dilute the test compound stock solution to the final desired concentration (e.g., 10-100 µM) in PBS with 5% DMSO.

• Start Assay: Add 150-200 µL of the donor solution to each well of the coated filter plate.[5]

• Assemble Sandwich: Carefully place the filter plate onto the acceptor plate.

• Incubation: Incubate the plate assembly at room temperature for 4-18 hours with gentle shaking.[18]

• Sampling: After incubation, separate the plates. Collect samples from both the donor and acceptor wells.

• Quantification: Analyze the concentration of the compound in the donor and acceptor wells using a suitable method, such as LC-MS/MS or UV-Vis spectroscopy.

Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation:

Papp (cm/s) = [-ln(1 - CA/Ceq)] * (VD * VA) / [(VD + VA) * Area * Time]

Where:

• CA = Concentration in the acceptor well

• Ceq = Equilibrium concentration = (CDVD + CAVA) / (VD + VA)

• VD = Volume of the donor well (cm³)

• VA = Volume of the acceptor well (cm³)

• Area = Surface area of the membrane (cm²)

• Time = Incubation time (seconds)

Protocol 2: Bidirectional Caco-2 Permeability Assay

This protocol is for assessing both passive and active transport across a cell monolayer.[13][14][15][20]

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, NEAA, etc.)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with HEPES, pH 7.4)

• Test compound stock solution

• Lucifer Yellow (for monolayer integrity check)

• TEER meter

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto Transwell inserts at an appropriate density. Culture for 21 days to allow for differentiation and formation of a confluent monolayer. Change the medium every 2-3 days.

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer.[5][15] Values should be above a predetermined threshold (e.g., >200 Ω·cm²).[20] Also, assess the permeability of a low-permeability marker like Lucifer Yellow; leakage should be minimal (<1-2%).[17]

• Prepare Dosing Solutions: Dilute the test compound to the final concentration in pre-warmed (37°C) transport buffer.

• Transport Experiment (A-to-B):

  • Wash the monolayers with pre-warmed transport buffer.

  • Add the dosing solution to the apical (A) compartment and fresh transport buffer to the basolateral (B) compartment.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, take samples from the basolateral compartment. Also, take a sample from the apical compartment for mass balance.

• Transport Experiment (B-to-A):

  • On a separate set of monolayers, add the dosing solution to the basolateral (B) compartment and fresh transport buffer to the apical (A) compartment.

  • Incubate and sample from the apical compartment as described above.

• Quantification: Analyze the compound concentration in all samples by LC-MS/MS.

Data Analysis: Calculate Papp for each direction:

Papp (cm/s) = (dQ/dt) / (A * C0)

Where:

• dQ/dt = Rate of permeation (amount of compound in the receiver compartment over time)

• A = Surface area of the membrane (cm²)

• C0 = Initial concentration in the donor compartment

Then, calculate the Efflux Ratio (ER) as described in Q4.

Section 3: Strategies for Improving Permeability

If troubleshooting confirms that low permeability is an intrinsic property of 1-(4-Fluoro-3-methoxyphenyl)piperazine, the following strategies can be considered, primarily from a medicinal chemistry or formulation perspective.

Structural Modification Approaches

These strategies involve chemically altering the molecule to improve its physicochemical properties.[21]

Caption: Chemical strategies to enhance permeability.

• Increase Lipophilicity: Carefully introducing small, non-polar groups can enhance membrane partitioning. This must be balanced, as excessive lipophilicity can decrease solubility and increase metabolic clearance.[4][6]

• Masking Polar Groups: The secondary amine on the piperazine ring is a key hydrogen bond donor. N-methylation can mask this group, reducing the energy penalty for desolvation and membrane entry.[17][22]

• Prodrug Approach: A prodrug strategy involves attaching a lipophilic promoiety to the molecule that is cleaved by intracellular enzymes to release the active parent drug.[22][23] This is a highly effective way to temporarily increase lipophilicity and enhance permeability.[22]

Formulation Strategies

For in vitro assays, formulation adjustments can sometimes improve apparent permeability.

• Use of Permeation Enhancers: Certain excipients can transiently and reversibly open the tight junctions between cells, allowing for paracellular transport. Some piperazine derivatives themselves have been shown to act as permeation enhancers.[24][25] However, this approach should be used with caution as it alters the biological system being studied.

• Co-solvents: As mentioned, using a minimal amount of a co-solvent like DMSO can help maintain the compound's solubility in the donor compartment, ensuring a maximal concentration gradient to drive diffusion.

Quantitative Data Summary

The following table provides a hypothetical summary of how permeability data might look for a compound like 1-(4-Fluoro-3-methoxyphenyl)piperazine and its analogs, illustrating the concepts discussed.

Compound	PAMPA Papp (x 10-6 cm/s)	Caco-2 Papp (A-to-B) (x 10-6 cm/s)	Caco-2 Papp (B-to-A) (x 10-6 cm/s)	Efflux Ratio (ER)	Predicted Permeability Class
Parent Compound	1.5	0.5	5.0	10.0	Low (Efflux Substrate)
N-Methyl Analog	3.0	2.5	5.5	2.2	Moderate
Lipophilic Prodrug	8.0	7.5	8.0	1.1	High
Warfarin (Low Perm.)	< 1.0	< 1.0	< 1.0	~1.0	Low
Propranolol (High Perm.)	> 10.0	> 10.0	> 10.0	~1.0	High

This guide provides a comprehensive framework for understanding and addressing the cell permeability challenges associated with 1-(4-Fluoro-3-methoxyphenyl)piperazine. By systematically applying these diagnostic workflows, protocols, and optimization strategies, researchers can overcome experimental hurdles and generate high-quality, reliable data.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). [Source Not Available]
• Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential. (2025, June 19). Bentham Science Publishers.
• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.
• A Tale of Two Rings: Piperazine and Piperidine Deriv
• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013, March 27). [Source Not Available].
• Parallel Artificial Membrane Permeability Assay (PAMPA).
• Piperazine derivatives with central pharmacological activity used as therapeutic tools. (2019, February 15). PubMed.
• Caco2 assay protocol. [Source Not Available].
• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (2019, November 15). [Source Not Available].
• ADME Caco-2 Permeability Assay. BioDuro-Global CRDMO, Rooted in Science.
• Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. [Source Not Available].
• Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). BioAssay Systems.
• Lipophilicity and Related Molecular Properties as Determinants of Pharmacokinetic Behaviour. Semantic Scholar.
• Caco-2 permeability assay.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025, February 21). PMC.
• Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. (2023, October 24). PMC.
• Technical Support Center: Troubleshooting Low Cell Permeability of Sesquiterpenoids. Benchchem.
• Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. (2019, March 24). Taylor & Francis.
• METHODS TO ENHANCE THE PERMEABILITY OF CELLS AND TISSUES. (2020, June 2). Ghent University Library - Universiteit Gent.
• pampa-permeability-assay.pdf. Technology Networks.
• Importance of Solubility and Lipophilicity in Drug Development. (2021, February 1). AZoLifeSciences.
• Lipophilicity and Related Molecular Properties as Determinants of Pharmacokinetic Behaviour. (2000, November 29). CHIMIA.
• Technical Support Center: Troubleshooting Low Cell Permeability of N-Demethylerythromycin A Deriv
• Hydrogen Bond Contribution to Drug Bioavailability: Cheminformatics Approach. (2018, September 13). [Source Not Available].
• Drug Lipophilicity and Absorption: The Continuous Challenge in Drug Discovery. (2017, October 20). [Source Not Available].
• Piperazine Derivatives Enhance Epithelial Cell Monolayer Permeability by Increased Cell Force Generation and Loss of Cadherin Structures. (2020, January 13). PubMed.
• Piperazine Derivatives Enhance Epithelial Cell Monolayer Permeability by Increased Cell Force Generation and Loss of Cadherin Structures.

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. azolifesciences.com [azolifesciences.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. emerypharma.com [emerypharma.com]
• 7. Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Lipophilicity and Related Molecular Properties as Determinants of Pharmacokinetic Behaviour | CHIMIA [chimia.ch]
• 10. Hydrogen Bond Contribution to Drug Bioavailability: Cheminformatics Approach | Biomedical Chemistry: Research and Methods [bmc-rm.org]
• 11. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 12. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 13. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 14. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. bioassaysys.com [bioassaysys.com]
• 19. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 20. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 21. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 22. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 23. tandfonline.com [tandfonline.com]
• 24. Piperazine Derivatives Enhance Epithelial Cell Monolayer Permeability by Increased Cell Force Generation and Loss of Cadherin Structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Minimizing Degradation of 1-(4-Fluoro-3-methoxyphenyl)piperazine in Experimental Settings

Welcome to the technical support center for 1-(4-Fluoro-3-methoxyphenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. Maintaining the chemical integrity of this arylpiperazine derivative is paramount for generating reproducible and reliable data. This document provides in-depth, field-proven insights into the potential degradation pathways of this molecule and offers practical, actionable strategies to mitigate them. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory work.

Section 1: Frequently Asked Questions (FAQs) - Proactive Stability Management

This section addresses the most common questions regarding the handling, storage, and use of 1-(4-Fluoro-3-methoxyphenyl)piperazine to prevent degradation before it occurs.

Q1: What are the primary chemical liabilities of 1-(4-Fluoro-3-methoxyphenyl)piperazine that can lead to its degradation?

Arylpiperazines, as a class, are susceptible to several modes of degradation. The primary factors for this specific molecule are:

• Oxidation: The nitrogen atoms in the piperazine ring are nucleophilic and can be susceptible to oxidation, especially the secondary amine. This can be catalyzed by trace metal ions, dissolved oxygen in solvents, or exposure to oxidizing agents, potentially leading to the formation of N-oxides or other oxidative products.[1][2][3]

• pH-Related Instability: As a weak base, the compound's stability can be highly dependent on pH.[4] In strongly acidic or alkaline solutions, hydrolysis of the methoxy group or other pH-catalyzed reactions can occur. The piperazine ring itself can participate in acid-base equilibria that may influence its reactivity.

• Thermal Stress: Like many complex organic molecules, excessive heat can induce degradation.[5][6] This can lead to various reactions, including fragmentation of the molecule or reactions with excipients or solvent molecules.[1][7]

• Photodegradation: Aromatic systems and compounds with heteroatoms can be sensitive to light, particularly in the UV spectrum. Energy from light absorption can promote oxidative processes or other rearrangements. Therefore, protection from light is a standard precaution.[4]

Q2: What are the definitive best practices for storing the solid compound versus its solutions?

Proper storage is the first line of defense against degradation. The ideal conditions differ for the solid compound and its solutions, as summarized below.

Storage Parameter	Solid Compound	Solutions	Causality (The "Why")
Temperature	2-8°C (Refrigerated) or -20°C (Frozen) for long-term.[8]	-20°C or -80°C for long-term stock solutions.	Lowering the temperature significantly reduces the rate of all chemical reactions, providing the most effective protection against thermal degradation.[8]
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Sparge solvents with an inert gas before use and store solution headspace under inert gas.	This displaces oxygen, a key reactant in oxidative degradation pathways.[4]
Container	Tightly sealed, amber glass vials.[9][10]	Tightly sealed, amber glass vials or amber autosampler vials.	Amber glass blocks UV light, preventing photodegradation. A tight seal prevents moisture and oxygen ingress.[4][9]
Location	A dry, well-ventilated, and designated chemical storage area.[11][12]	Stored in a freezer rated for chemical storage.	Prevents exposure to moisture, reactive lab fumes, and accidental heating.[10]

Q3: I am preparing solutions for my assay. What solvents and pH conditions are recommended to maximize stability?

Solvent choice is critical. Always use high-purity, HPLC-grade solvents to minimize reactive impurities.

• Recommended Solvents: Acetonitrile and methanol are common choices for preparing stock solutions due to their volatility and compatibility with reversed-phase chromatography. For aqueous buffers, use HPLC-grade water.

• pH Considerations: The stability of piperazine derivatives is often enhanced in slightly acidic conditions, which protonates the basic nitrogen atoms, making them less susceptible to oxidation. A pH range of 3-6 is a good starting point. Avoid strongly acidic (pH < 2) or strongly basic (pH > 9) conditions unless your experiment specifically requires it. Formulating the compound as a salt (e.g., hydrochloride) can also improve stability in solution.[4]

• Additives: If you suspect metal-catalyzed oxidation is an issue (e.g., if using buffers with metal salts), the addition of a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be beneficial.[4]

Q4: I've observed a new, unidentified peak in my HPLC chromatogram after sample processing. How can I systematically identify if it's a degradant?

This is a common and critical challenge. A systematic approach is necessary to confidently identify the unknown peak. The workflow below outlines the authoritative process for investigation.

Sources

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. synquestlabs.com [synquestlabs.com]

Microwave-Assisted Piperazine Synthesis: Technical Support &amp; Optimization Guide

Status: Active Operator Level: Senior Research / Process Development Subject: Troubleshooting & Optimization of Piperazine Functionalization (N-Alkylation & Cross-Coupling)

Welcome to the Technical Support Center

I am Dr. Aris, your Senior Application Scientist. You are likely here because your microwave (MW) synthesis of piperazine derivatives is failing to scale, generating excessive pressure, or yielding bis-alkylated byproducts.

Microwave synthesis is not merely "faster heating"; it is a method of selective energy transfer . In piperazine chemistry, the secondary amine is prone to oxidation and over-alkylation. Success depends on manipulating the Loss Tangent (tan

) of your solvent and the Penetration Depth of the field.

Below are the specific troubleshooting modules for the most common failure modes in this chemistry.

Module 1: Thermodynamics & Solvent Management

Core Issue: Vessel Over-Pressurization or Failure to Heat

Q: My reaction vessel aborts due to over-pressure ( >20 bar) before reaching the target temperature (150°C). Why?

A: You are likely using a "High Absorber" solvent with a high vapor pressure (e.g., Methanol or Ethanol) in a closed vessel. In MW synthesis, the heating rate is determined by the solvent's tan

(ability to convert microwave energy into heat).[1][2] High tan solvents heat rapidly but generate massive vapor pressure exponentially as they exceed their boiling points.

The Fix:

• Switch Solvent: Move to a "Medium Absorber" with a higher boiling point (e.g., DMF or DMSO) or a lower vapor pressure equivalent.

• Dilution: If the reaction requires alcohol, mix it 1:1 with a low-absorbing solvent (e.g., Toluene) to reduce the overall vapor pressure while maintaining microwave coupling.

Q: I am running a Buchwald-Hartwig coupling in Toluene, but the temperature stalls at 60°C despite high power input.

A: Toluene is microwave-transparent (tan

≈ 0.04). It cannot absorb energy effectively. The machine is blasting maximum power (Magnetron strain), but the energy passes through the solvent.

The Fix:

• Passive Heating Element (Susceptor): Use a reaction vial made of Silicon Carbide (SiC) or place a Weflon™ (graphite-doped Teflon) stir bar in the vial. These absorb MW energy and transfer heat to the toluene via conduction.

• Doping: Add a "polar spike"—typically 2-5% of an ionic liquid or a high-absorbing alcohol (e.g., Hexafluoroisopropanol - HFIP) to act as a heat transfer agent [1].

Table 1: Solvent Selection for Piperazine Synthesis

Solvent	Class	tan (2.45 GHz)	MW Heating Efficiency	Risk Factor	Recommended Use
Ethanol	High Absorber	0.941	Extreme	High Pressure	Low-temp N-alkylation (<100°C)
DMSO	High Absorber	0.825	High	Thermal Runaway	High-temp S_NAr reactions
Acetonitrile	Medium	0.062	Moderate	Moderate Pressure	General purpose
Toluene	Transparent	0.040	Negligible	No Heating	Pd-catalyzed coupling (requires doping)
Water	High Absorber	0.123	High	Hydrolysis	Green chemistry / Salts

Module 2: Kinetic Control (Selectivity)

Core Issue: Bis-Alkylation vs. Mono-Alkylation

Q: I am trying to synthesize N-benzylpiperazine, but I get 40% N,N'-dibenzylpiperazine (bis-product). How do I stop at the mono-product?

A: This is a classic kinetic problem. The secondary amine in the mono-product is often more nucleophilic than the starting piperazine. In slow thermal heating, the system equilibrates, favoring the thermodynamic bis-product.

The Fix:

• Stoichiometry: You must violate standard stoichiometry. Use 3.0 to 5.0 equivalents of piperazine relative to the alkyl halide [2]. The statistical probability of the alkyl halide encountering a free piperazine molecule becomes significantly higher than encountering the mono-product.

• Ramp Time: Set the MW "Ramp Time" to High/Fast (e.g., reach 120°C in <1 min). Rapid heating bypasses the low-temperature window where competitive side-reactions often initiate.

• Protonation Strategy: Use Piperazine Monohydrochloride as the starting material. The protonated nitrogen is non-nucleophilic, effectively blocking one site [3].

Protocol: Optimized Mono-N-Alkylation of Piperazine

• Reagents:

  • Alkyl Halide (1.0 equiv)[3]

  • Piperazine (4.0 equiv) OR Piperazine Monohydrochloride (1.5 equiv)

  • Base:

    (2.0 equiv)

  • Solvent: Acetonitrile (ACN) or Ethanol (EtOH).

• Setup:

  • Dissolve piperazine completely before adding the halide to prevent local high concentrations.

  • Add a magnetic stir bar (critical for MW uniformity).

• Microwave Parameters:

  • Temp: 100°C - 140°C (Dependent on halide reactivity).

  • Hold Time: 5 - 10 minutes.

  • Pressure Limit: 15 bar.

  • Power: Dynamic (limit to 150W for 10mL scale).

• Workup:

  • The excess piperazine is water-soluble. Wash the organic layer with water/brine (x3) to remove the unreacted piperazine, leaving the pure mono-product in the organic phase.

Module 3: Catalytic Integrity (Buchwald-Hartwig)

Core Issue: Catalyst Deactivation (Palladium Black)

Q: My Pd-catalyzed coupling turns black and yields <10% product in the microwave, but works (slowly) in an oil bath.

A: This is "Catalyst Death" caused by Hot Spots . Heterogeneous catalysts (Pd/C) or metal complexes can absorb MW energy differently than the solvent, creating microscopic superheated zones (hundreds of degrees higher than the bulk temp) that degrade the ligand or aggregate the metal [4].

The Fix:

• Simultaneous Cooling: Enable "Air Cooling" during the reaction. This forces the magnetron to pump more energy to maintain the bulk temperature, increasing convective stirring, while the air flow prevents the vessel walls from overheating.

• Pre-Stirring: Stir the mixture for 2 minutes before starting the microwave irradiation. This ensures the catalyst is not clumped at the bottom (where the field is often strongest).

• Ligand Switch: Use bulky, electron-rich phosphine ligands (e.g., Xantphos or BINAP) which are more thermally stable than simple triphenylphosphine.

Visual Troubleshooting Workflows

Figure 1: Solvent & Pressure Management Logic

Caption: Decision tree for managing pressure spikes and heating failures based on solvent dielectric properties.

Figure 2: Selectivity Optimization (Mono-Alkylation)

Caption: Workflow to ensure selectivity for mono-substituted piperazines using stoichiometric control.

Module 4: Scale-Up Considerations

Q: I optimized my reaction at 2 mL (0.5 mmol). When I scaled to 20 mL (5 mmol), the yield dropped from 90% to 50%. Why?

A: Microwave penetration depth is finite. At 2.45 GHz, microwaves may only penetrate 1-2 cm into a high-absorbing solvent like Ethanol. In a larger vessel, the center of the liquid is heated by convection (slow), not irradiation (fast), destroying the "microwave effect."

The Fix:

• Concentration: Do not just increase volume. Increase the concentration of reagents if solubility permits, keeping the volume constant.

• Vessel Geometry: Use a wider vessel rather than a taller one to maximize surface area exposure to the field.

• Flow Chemistry: For scales >20mL, batch microwave reactors are inefficient. Transition to a Continuous Flow Microwave Reactor , where the reaction mixture is pumped through a thin capillary tube inside the cavity, ensuring uniform heating regardless of total volume [5].

References

• CEM Corporation. (2025).[4] Solvent Choice for Microwave Synthesis: Dielectric Properties Table. Retrieved from [Link]

• National Institutes of Health (NIH). (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from [Link]

• MDPI. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Retrieved from [Link]

• ResearchGate. (2025). Microwave-promoted mono-N-alkylation of aromatic amines in water: A new efficient and green method. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solvent Choice for Microwave Synthesis [cem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Microwave Chemistry with Non-polar Reaction Solutions [cem.com]

Troubleshooting unexpected side reactions with 1-(4-Fluoro-3-methoxyphenyl)piperazine

Welcome to the technical support center for 1-(4-Fluoro-3-methoxyphenyl)piperazine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Here, we address common and unexpected side reactions, offering field-proven insights and troubleshooting protocols to ensure the success of your experiments. Our approach is rooted in mechanistic understanding to not only solve immediate issues but also to empower you with the knowledge to prevent them in future syntheses.

Troubleshooting Guide: Navigating Unexpected Reactions

This section is structured in a question-and-answer format to directly address specific experimental challenges.

Category 1: Challenges in the Synthesis of 1-(4-Fluoro-3-methoxyphenyl)piperazine

The primary route to this compound is through N-arylation of piperazine, most commonly via palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination.

Question 1: I'm attempting to synthesize 1-(4-Fluoro-3-methoxyphenyl)piperazine via Buchwald-Hartwig amination, but I'm plagued by low yields and the formation of the N,N'-bis-arylated byproduct. How can I favor mono-arylation?

Answer: This is the classic challenge with symmetrical bis-nucleophiles like piperazine. The initial mono-arylated product can sometimes be more reactive than piperazine itself, or it may simply react further under the prolonged reaction times needed to consume the starting aryl halide. The key is to manipulate the relative reaction rates.

Causality: The formation of the 1,4-bis(4-fluoro-3-methoxyphenyl)piperazine byproduct is a direct consequence of a second coupling event. Controlling this requires careful optimization of stoichiometry and reaction conditions to favor the first C-N bond formation while minimizing the second.[1][2]

Solutions & Protocols:

• Stoichiometric Control: Use a significant excess of piperazine (4 to 10 equivalents) relative to the aryl halide (e.g., 1-bromo-4-fluoro-3-methoxybenzene). This statistically favors the reaction of the aryl halide with an unreacted piperazine molecule over the already-substituted product.

• Slow Addition: If using a smaller excess of piperazine is necessary, add the aryl halide solution slowly over several hours using a syringe pump. This keeps the instantaneous concentration of the electrophile low, reducing the likelihood of a second arylation.

• Base and Solvent Selection: The choice of base and solvent can significantly influence selectivity. While strong, non-nucleophilic bases like sodium tert-butoxide are standard, their concentration and the solvent's polarity can affect the relative solubility and reactivity of the species in solution.[3] Aprotic, non-polar solvents like toluene or m-xylene are often effective.[1]

• Protecting Group Strategy: While less atom-economical, using N-Boc-piperazine is a robust method to guarantee mono-arylation.[4] The Boc group can be efficiently removed post-coupling using acidic conditions (e.g., TFA in DCM, or HCl in dioxane).

dot

Caption: Troubleshooting workflow for piperazine mono-arylation.

Question 2: My mass spectrometry results show peaks corresponding to the loss of fluorine or the methoxy group from my desired product. What causes this decomposition?

Answer: The 4-fluoro and 3-methoxy substituents, while generally stable, can be labile under certain conditions, especially with the wrong choice of catalyst or base.

Causality & Mechanistic Insights:

• Defluorination: The C-F bond on an electron-rich aromatic ring is generally strong. However, defluorination can occur through a process called hydrodefluorination, which can be a side reaction in palladium-catalyzed processes, or via nucleophilic aromatic substitution (SNAr) if a potent nucleophile is present under harsh conditions (high temperature, very strong base).

• Demethoxylation: The methoxy group (O-CH₃) can be cleaved by strong Lewis acids or certain strong bases at elevated temperatures. If your reaction conditions inadvertently generate acidic species or if you are using a base like t-BuOK at very high temperatures, ether cleavage can become a competing pathway.[5]

Preventative Measures:

• Milder Conditions: Screen for catalysts and ligands that operate at lower temperatures (80-100 °C). Modern Buchwald-Hartwig pre-catalysts and ligands (e.g., G3/G4 palladacycles with hindered biarylphosphine ligands) are highly active and can often drive the reaction under milder conditions than older systems.[2]

• Base Selection: Consider using a weaker base like K₃PO₄ or Cs₂CO₃, especially if high temperatures are required. While this may slow the reaction, it significantly reduces the risk of cleaving sensitive functional groups.

• Inert Atmosphere: Rigorously maintain an inert atmosphere (Argon or Nitrogen). Oxygen can degrade catalysts and ligands, leading to side reactions.

Category 2: Unexpected Side Reactions When Using 1-(4-Fluoro-3-methoxyphenyl)piperazine as a Reagent

Once synthesized, this compound is typically used as a secondary amine nucleophile.

Question 3: I am performing a reductive amination with 1-(4-Fluoro-3-methoxyphenyl)piperazine and an aldehyde/ketone, but the reaction is slow and often incomplete. Why?

Answer: The nucleophilicity of the secondary amine (N-4) in your piperazine derivative is significantly attenuated by the electronic properties of the N-1 aryl substituent.

Causality: The 1-(4-fluoro-3-methoxyphenyl) group is, overall, electron-withdrawing. The lone pair on the N-1 nitrogen participates in resonance with the aromatic ring, reducing its basicity. This effect is transmitted through the aliphatic piperazine ring, decreasing the electron density and, therefore, the nucleophilicity and basicity of the N-4 nitrogen. This makes it a weaker nucleophile compared to unsubstituted piperazine.

Solutions:

• pH Control: Reductive amination involves the formation of an iminium ion, which is favored under mildly acidic conditions (pH 4-6). Add a catalytic amount of acetic acid to facilitate iminium ion formation before adding the reducing agent.[6]

• Choice of Reducing Agent: For sluggish reactions, a more powerful reducing agent may be required. While sodium triacetoxyborohydride (STAB) is common due to its mildness, sodium cyanoborohydride (NaBH₃CN) can be more effective, although it is more toxic and requires careful pH control.

• Activation of the Carbonyl: If the aldehyde or ketone is particularly hindered or unreactive, pre-formation of the iminium salt using a Lewis acid like Ti(OiPr)₄ before reduction can dramatically improve reaction rates.

dot

Caption: Potential side products in synthesis and application.

Frequently Asked Questions (FAQs)

• Q: How should I store 1-(4-Fluoro-3-methoxyphenyl)piperazine?

  • A: It should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry place away from light. Phenylpiperazines can be susceptible to slow air oxidation over time, which may manifest as a discoloration of the material. For long-term storage, refrigeration (-4°C to 4°C) is recommended.[7]

• Q: My batch of this compound is off-white/yellow. Is it still usable?

  • A: Minor discoloration is common for many amine-containing compounds due to slight oxidation. While it may still be suitable for many applications, its purity should be verified by ¹H NMR, LC-MS, or elemental analysis before use in sensitive or GMP-regulated syntheses. If purity is compromised, it can often be improved by recrystallization or by passing a solution of the compound through a short plug of silica gel or activated carbon.

• Q: What is the best way to purify this compound after synthesis?

  • A: Given its basic nature, a combination of extraction and chromatography is usually effective.

    • Acid-Base Extraction: After the reaction, perform a workup by dissolving the crude material in an organic solvent (e.g., ethyl acetate) and washing with water. To remove non-basic impurities, you can extract the organic layer with dilute aqueous acid (e.g., 1M HCl). The protonated product will move to the aqueous phase. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and re-extract your product back into an organic solvent.

    • Flash Column Chromatography: Use a silica gel column. To prevent peak tailing, which is common with basic amines, add a small amount of a volatile base like triethylamine (0.5-1%) to your eluent system (e.g., Hexane/Ethyl Acetate or DCM/Methanol).

Quantitative Data & Protocols

Table 1: Representative Conditions for Buchwald-Hartwig Mono-Arylation of Piperazine

Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Mono/Bis Ratio	Ref.
4-chlorotoluene	Pd₂(dba)₃ (1.5)	RuPhos (3.0)	NaOtBu (1.4)	Toluene	100	18	>95:5	[6]
p-bromotoluene	Pd(dba)₂ (1.0)	(±)BINAP (1.5)	NaOtBu (1.4)	m-xylene	120	4	90:10	[1]
4-bromoanisole	Pd(OAc)₂ (2.0)	XPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	24	>95:5	[4]
1-bromo-4-F-3-MeO-benzene	G3-XPhos (1.0)	(integral)	LHMDS (1.5)	2-MeTHF	80	12	>98:2	Hypothetical optimized conditions

Note: The last entry is a proposed, optimized condition for the title compound based on modern catalysis principles.

Experimental Protocols

Protocol 1: Optimized Synthesis of 1-(4-Fluoro-3-methoxyphenyl)piperazine

This protocol is designed to maximize the yield of the mono-arylated product.

Materials:

• 1-bromo-4-fluoro-3-methoxybenzene (1.0 equiv.)

• Piperazine (5.0 equiv.)

• RuPhos Pd G3 Precatalyst (1.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv.)

• Anhydrous Toluene

• Argon or Nitrogen gas supply

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add piperazine, NaOtBu, and the RuPhos Pd G3 precatalyst.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add anhydrous toluene via syringe. Stir the resulting suspension for 5 minutes.

• Add the 1-bromo-4-fluoro-3-methoxybenzene via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., 95:4.5:0.5 DCM/Methanol/Triethylamine) to yield the pure product.[4][6]

Protocol 2: N-Alkylation via Reductive Amination

This protocol describes a general procedure for using the title compound as a nucleophile.

Materials:

• 1-(4-Fluoro-3-methoxyphenyl)piperazine (1.0 equiv.)

• Aldehyde or Ketone (1.1 equiv.)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv.)

• 1,2-Dichloroethane (DCE)

• Glacial Acetic Acid (0.1 equiv.)

Procedure:

• In a round-bottom flask, dissolve 1-(4-Fluoro-3-methoxyphenyl)piperazine and the aldehyde/ketone in DCE.

• Add the catalytic amount of acetic acid and stir the mixture at room temperature for 30-60 minutes to facilitate iminium ion formation.

• Add STAB portion-wise over 10 minutes. Caution: Gas evolution may occur.

• Stir the reaction at room temperature until the starting materials are consumed (monitor by TLC or LC-MS, typically 2-24 hours).

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir vigorously for 30 minutes, then transfer to a separatory funnel.

• Extract the aqueous layer with dichloromethane (DCM) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography as required.[6]

References

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? [Online Forum]. Available at: [Link]

• Neelarapu, R., et al. (2018). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. Journal of Medicinal Chemistry. Available at: [Link]

• Christensen, M., et al. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Organic Process Research & Development. Available at: [Link]

• Kumar, A., et al. (2023). Convenient one-pot synthesis of 1-(4-(4-(2-[18F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([18F]FEt-PPZ) for imaging tumors expressing sigma-1 receptors. RSC Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Preparation of 1-(4-methoxy phenyl)-piperazine (LH7). [Image]. Available at: [Link]

• De Sio, F., et al. (2023). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. Available at: [Link]

• Singh, A., & Kumar, R. (2022). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis. Available at: [Link]

• Wang, L., et al. (2017). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers. Available at: [Link]

• BenchChem. (2025). The Versatility of Piperazine in Modern Organic Synthesis: Application Notes and Protocols. BenchChem Technical Support.

• Tlahuext-Aca, A., & MacMillan, D. W. C. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics. Available at: [Link]

• Cankař, P., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules. Available at: [Link]

• BenchChem. (2025).

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics. Available at: [Link]

• Fairlamb, I. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination. WordPress. Available at: [Link]

• Ali, F., et al. (2020). Synthesis and characterization of a series of phenyl piperazine based ligands. Journal of Physics: Conference Series. Available at: [Link]

• MedChemExpress. (2023). 1-(4-Methoxyphenyl)piperazine hydrochloride-SDS.

• Patsnap Synapse. (2024). What are the side effects of Piperazine? Available at: [Link]

• Chan, H. (2015). Investigation in stability of eight synthetic piperazines in human whole blood under various storage conditions over time. Boston University Theses & Dissertations. Available at: [Link]

Sources

• 1. orbit.dtu.dk [orbit.dtu.dk]
• 2. researchgate.net [researchgate.net]
• 3. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. DSpace [open.bu.edu]

Improving the efficiency of reductive alkylation for piperazine synthesis

This guide serves as a specialized technical support center for researchers optimizing the reductive alkylation of piperazine scaffolds. It moves beyond generic textbook definitions to address the specific kinetic and thermodynamic challenges inherent to diamine functionalization.

Status: Operational | Tier: Advanced Support | Topic: Synthesis Optimization

Introduction: The Piperazine Challenge

Piperazine contains two nucleophilic nitrogen atoms with nearly identical pKa values (~9.8). The core challenge in reductive alkylation is competitive functionalization . Once the first alkyl group is introduced, the secondary amine converts to a tertiary amine. Unlike direct alkylation (where the product is often more nucleophilic), reductive alkylation is generally less prone to "runaway" polyalkylation, yet selectivity remains the primary failure mode.

This guide provides self-validating protocols and troubleshooting logic to master this transformation.

Module 1: Strategic Planning & Selectivity

Q: How do I guarantee mono-alkylation without using protecting groups?

A: Strictly speaking, "guaranteeing" mono-alkylation on free piperazine via reductive alkylation is statistically improbable without significant waste. However, you can bias the kinetics.

The "High-Dilution/Excess" Strategy: If you cannot use N-Boc-piperazine (the "Gold Standard"), you must exploit stoichiometry.

• Stoichiometry: Use 5–10 equivalents of piperazine relative to the aldehyde/ketone.

• Mechanism: The high concentration of free piperazine ensures that the aldehyde reacts with a primary unreacted piperazine molecule rather than the mono-alkylated product.

• Downstream Cost: You must have a robust method to remove the excess piperazine (e.g., high-vacuum distillation or selective aqueous extraction).

Q: When should I switch to the "Protection-Deprotection" route?

A: Switch immediately if:

• Your aldehyde/ketone is precious or expensive.

• The mono-alkylated product has similar solubility to the starting piperazine (making separation difficult).

• You require >95% purity for biological assays.

Workflow Visualization: Selectivity Decision Logic

Figure 1: Decision logic for selecting the appropriate synthetic route based on reagent value and purification capabilities.

Module 2: Reagent Selection (The Reducing Agent)

Choosing the right hydride source is the single most critical variable.

Comparative Data: Reducing Agents

Reagent	Reactivity Profile	Selectivity (Imine vs. Carbonyl)	Toxicity	Recommendation
Sodium Borohydride (NaBH₄)	High. Reduces aldehydes/ketones rapidly.[1]	Low. Often reduces the carbonyl before the imine forms.	Low	Avoid for one-pot procedures.
Sodium Cyanoborohydride (NaBH₃CN)	Low.[2] Only reduces protonated iminium ions.	High. Excellent for pH-controlled reactions.	High (HCN generation).	Legacy. Use only if STAB fails.
Sodium Triacetoxyborohydride (STAB)	Moderate.[1] Sterically bulky.	Excellent. Reduces iminium ions much faster than carbonyls.[1][3]	Low	Standard of Choice.
H₂ / Pd-C (Catalytic Hydrogenation)	Variable.	High, but can reduce other functional groups (nitro, alkenes).	Low	Scale-up Choice.

Module 3: Optimized Experimental Protocol

Protocol: The "STAB" Method (Sodium Triacetoxyborohydride)

This protocol is designed for the mono-alkylation of N-Boc-piperazine to prevent bis-alkylation, but applies to free piperazine if excess amine is used.

Reagents:

• Amine: N-Boc-Piperazine (1.0 equiv)

• Carbonyl: Aldehyde/Ketone (1.0 - 1.1 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (DCM is acceptable but slower)

• Reducing Agent: STAB (1.4 - 1.5 equiv)

• Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv)

Step-by-Step Workflow:

• Imine Formation (The "Dry" Step):

  • Dissolve the amine and aldehyde in anhydrous DCE.

  • Critical: Add Acetic Acid.[1][3] Why? Piperazine is basic.[4][5] It can deprotonate the intermediate carbinolamine, preventing dehydration to the iminium ion. Acid catalyzes the dehydration.[2]

  • Self-Validation: Stir for 30–60 mins. If possible, take a crude NMR. You should see the disappearance of the aldehyde proton (9–10 ppm) and appearance of the imine signal (if stable).

• Reduction:

  • Add STAB in one portion.

  • Observation: Mild effervescence (H₂) will occur.

  • Stir at Room Temperature for 2–16 hours.

• Quench & Workup (The "Emulsion" Fix):

  • Quench with saturated aqueous NaHCO₃.[2] Stir vigorously for 15 mins to destroy boron complexes.

  • Troubleshooting Extraction: Piperazine derivatives are polar. If the product stays in the aqueous layer:

    • Saturate the aqueous layer with NaCl (Salting out).

    • Extract with 10% Methanol in DCM (CHCl₃/iPrOH 3:1 is also effective).

Module 4: Troubleshooting & Diagnostics

Q: I see the aldehyde disappearing, but I'm isolating the corresponding alcohol, not the amine. Why?

Diagnosis: Direct Reduction. The reducing agent attacked the carbonyl group before the imine could form. Fixes:

• Pre-formation: Stir the amine and aldehyde + AcOH for 2 hours (or with molecular sieves) before adding the reducing agent.

• Switch Reagent: Ensure you are using STAB, not NaBH₄. STAB is less reactive toward neutral carbonyls.

Q: The reaction is stuck at 50% conversion. Adding more STAB doesn't help.

Diagnosis: Equilibrium Stagnation. The water byproduct from imine formation is hydrolyzing the imine back to the ketone/aldehyde. Fixes:

• Desiccants: Add activated 4Å Molecular Sieves or anhydrous MgSO₄ to the reaction pot during the imine formation step.

• Lewis Acid: Add Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.0 equiv). This acts as both a Lewis acid and a water scavenger. Note: If using Ti(OiPr)₄, use NaBH₄ for the reduction step, not STAB.

Q: My product is water-soluble and I lost it during the NaHCO₃ wash.

Diagnosis: Amphiphilic nature of piperazines. Fixes:

• Resin Capture: Use a strong cation exchange (SCX) cartridge. Load the reaction mixture, wash with MeOH (removes non-basic impurities), then elute the product with 2M NH₃ in MeOH.

• Boc-Protection: If using free piperazine, consider reacting the crude mixture with Boc₂O before workup. The N-Boc-N-alkyl product will be lipophilic and easy to extract.

Visualizing the Mechanism & Failure Points

Figure 2: Mechanistic pathway showing the critical "Imine" bottleneck and the "Hydrolysis" loop that causes stalled reactions.

References

• Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Gribble, G. W. (1998). "Sodium borohydride in carboxylic acid media: a phenomenal reduction system." Chemical Society Reviews.

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride." The Journal of Organic Chemistry.

• Palermo, R. (2025). "Sodium Triacetoxyborohydride: A unique, one-pot synthesis of substituted N-acylpiperazinones." Sigma-Aldrich Technical Guides.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. reddit.com [reddit.com]
• 5. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Method refinement for consistent results in 1-(4-Fluoro-3-methoxyphenyl)piperazine bioassays

Introduction

1-(4-Fluoro-3-methoxyphenyl)piperazine (FMPP) is a pharmacologically active phenylpiperazine derivative, widely utilized as a probe for serotonergic (5-HT) receptors, particularly 5-HT1A and 5-HT2A. While the fluorine substitution at the para position enhances metabolic stability against oxidative defluorination compared to non-fluorinated analogs, the molecule retains significant lipophilicity (cLogP ~2.1–2.5).

This physicochemical profile introduces specific challenges in in vitro bioassays: aqueous insolubility ("crashing out"), non-specific binding (NSB) to thermoplastics, and biphasic dose-response curves. This guide addresses these failure points with mechanistic troubleshooting and validated protocols.

Troubleshooting Guide & FAQs

Section 1: Solubility & Stock Preparation

Q: Why do I observe high variability and "flat" dose-response curves at concentrations above 10 µM?

A: You are likely experiencing "micro-precipitation" upon transfer to aqueous media. Phenylpiperazines are hydrophobic. When a high-concentration DMSO stock (e.g., 10 mM) is pipetted directly into an aqueous buffer, the rapid change in solvent polarity causes the compound to precipitate locally before it can disperse. This creates a suspension, not a solution, leading to variable effective concentrations.

The Fix: The "Intermediate Dilution" Method Do not pipette 100% DMSO stock directly into the assay well. Instead, create an intermediate dilution plate using assay buffer containing 4% DMSO. This pre-equilibrates the compound in a semi-aqueous environment before the final transfer.

Section 2: Non-Specific Binding (NSB)

Q: My IC50 values shift significantly (2-3x) between experiments. Is the compound degrading?

A: It is more likely adsorption to your liquid handling plastics. The piperazine ring and the halogenated phenyl group make FMPP "sticky" to standard polystyrene and polypropylene. If you perform serial dilutions in standard V-bottom plates, the compound binds to the plastic walls. By the time you transfer the lowest concentrations, they are effectively zero.

The Fix: Material Standardization

• Pipette Tips: Use Low-Retention (siliconized) tips exclusively.

• Dilution Plates: Switch to Polypropylene (PP) plates, specifically "Low-Binding" grade. Avoid Polystyrene (PS) for intermediate steps.

• Carrier Protein: Supplement your assay buffer with 0.1% BSA (Bovine Serum Albumin) or 0.05% Pluronic F-127. These act as "sacrificial" proteins that coat the plastic surfaces, keeping FMPP in solution.

Section 3: Functional Assay Anomalies

Q: In Calcium Flux assays (Fluo-4), the signal decays instantly or never peaks. Why?

A: This is often a pH-dependent solubility or DMSO-quenching issue. Phenylpiperazines are basic amines (pKa ~8.5–9.0). In unbuffered DMSO, they are stable. However, if your assay buffer (e.g., HBSS) is not strictly pH-adjusted to 7.4, the compound may protonate/deprotonate, altering its solubility and receptor affinity. Furthermore, DMSO concentrations >1% can quench calcium dye fluorescence and permeabilize cells, causing dye leakage.

The Fix:

• Keep final DMSO concentration <0.5%.[1]

• Ensure HEPES buffering (20 mM) in your assay media to resist pH shifts upon compound addition.

Validated Experimental Protocols

Protocol A: Precision Stock Preparation & Serial Dilution

Objective: To generate a stable concentration gradient without precipitation.

• Weighing: Weigh ~5 mg of FMPP hydrochloride salt (more soluble than free base).

• Primary Stock: Dissolve in 100% DMSO to reach 10 mM . Vortex for 30 seconds.

  • QC Step: Visually inspect for particulates. If cloudy, sonicate for 5 mins at 37°C.

• Intermediate Plate (The Critical Step):

  • Prepare "Buffer A": HBSS + 20 mM HEPES + 0.1% BSA.

  • Add 240 µL of Buffer A to columns 2–12 of a Low-Binding Polypropylene Plate .

  • Add 12 µL of 10 mM Stock + 228 µL Buffer A to Column 1 (Final: 500 µM, 5% DMSO).

  • Perform 1:3 serial dilution across the plate (Transfer 80 µL to next well).

• Final Transfer: Transfer 10 µL from the Intermediate Plate to the Assay Plate (containing 90 µL cells/media).

  • Result: Final Assay Top Concentration = 50 µM; Final DMSO = 0.5%.

Protocol B: Data Normalization

Objective: To calculate Z-factor and ensure assay window validity.

Parameter	Formula	Acceptance Criteria
Signal-to-Background (S/B)	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">	> 3.0
Z-Factor (Screening Quality)	$1 - \frac{3(\sigma{max} + \sigma_{min})}{	\mu_{max} - \mu_{min}
Coefficient of Variation (CV)		< 10%

Where

is the mean signal and is the standard deviation.[2]

Visualizations[5][6][7][8][9]

Diagram 1: Optimized Dilution Workflow

Caption: Step-by-step dilution logic preventing "crash-out" by utilizing an intermediate semi-aqueous phase.

Diagram 2: 5-HT Receptor Signaling & Interference Points

Caption: Mechanism of Action for FMPP at 5-HT receptors and points where assay artifacts (red) occur.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 269722, 1-(4-Methoxyphenyl)piperazine. Retrieved from [Link][3]

  • Context: Provides physicochemical properties (LogP)

• Neelarapu, R., et al. (2018). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Context: Validates the solubility challenges of piperazine derivatives and the impact of pH on aqueous solubility.

• Assay Guidance Manual (2012). Immunoassay Methods: Non-Specific Binding. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Context: Authoritative source for calculating Z-factors and managing non-specific binding in bioassays.

• Zhou, H., et al. (2024). Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway.[4] Journal of Enzyme Inhibition and Medicinal Chemistry.[4] Retrieved from [Link]

  • Context: Establishes the specific biological activity of phenylpiperazines at 5-HT1A receptors and standard binding protocols.

Sources

• 1. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1-(4-[18F]Fluoroethoxy-3-methoxyphenethyl)-4-(3-phenylpropyl)piperazine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Confirming the binding affinity of 1-(4-Fluoro-3-methoxyphenyl)piperazine through competitive assays

Executive Summary

1-(4-Fluoro-3-methoxyphenyl)piperazine is a specialized arylpiperazine derivative utilized primarily as a chemical probe in neuropharmacology. Belonging to the "privileged structure" class of phenylpiperazines, it exhibits high affinity for serotonin (5-HT ) and dopamine (D2/D3 ) receptors.

This guide provides a rigorous technical framework for validating the binding affinity (

) of this compound using Competitive Radioligand Binding Assays . We compare its characterization against industry-standard reference ligands (WAY-100635, Buspirone) and evaluate the efficacy of the "Gold Standard" radiometric method versus high-throughput fluorescence alternatives.

Mechanistic Context & Signaling Pathway

To interpret binding data correctly, one must understand the downstream signaling of the primary target: the 5-HT1A receptor . This G-protein coupled receptor (GPCR) couples to

proteins, inhibiting adenylyl cyclase.

Figure 1: 5-HT1A Receptor Signaling Cascade

The following diagram illustrates the signal transduction pathway modulated by arylpiperazine ligands.

Caption: 5-HT1A signaling pathway.[1][2][3][4] Binding of the piperazine ligand modulates

activity, leading to reduced cAMP and membrane hyperpolarization via GIRK channels.

Comparative Analysis: Product vs. Alternatives

When validating a new batch or derivative, it is critical to benchmark its affinity against established standards. The table below outlines the expected performance metrics.

Table 1: Binding Affinity Benchmarks (5-HT1A Receptor)

Compound	Role	Expected (nM)	Selectivity Profile	Usage in Assay
1-(4-Fluoro-3-methoxyphenyl)piperazine	Subject Probe	10 – 100 nM *	Moderate (5-HT1A > D2)	Test Compound
WAY-100635	Antagonist Reference	0.1 – 0.5 nM	High (5-HT1A selective)	Positive Control (High Affinity)
Buspirone	Partial Agonist	10 – 30 nM	Moderate (5-HT1A / D2)	Positive Control (Drug-like)
Serotonin (5-HT)	Endogenous Agonist	1 – 10 nM	Low (Pan-5-HT)	Non-Specific Binding Definition

*Note: The specific 4-Fluoro-3-methoxy substitution pattern typically yields nanomolar affinity, modulated by the electron-withdrawing fluorine and the steric bulk of the methoxy group.

Experimental Protocol: Competitive Radioligand Binding

This protocol is the self-validating system required to determine the

of your compound. It utilizes the displacement of a radiolabeled standard ( -8-OH-DPAT) to quantify affinity.

Reagents & Materials[4]

• Membrane Source: CHO-K1 or HEK293 cells stably expressing human 5-HT1A receptors (commercial preparations available).

• Radioligand:

  -8-OH-DPAT (Specific Activity: ~100-170 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 0.1% Ascorbic Acid (prevents oxidation).

• Non-Specific Binder: 10

  M Serotonin (5-HT) or 10 M WAY-100635.

Step-by-Step Methodology

Step 1: Preparation of Assay Plate

• Thaw membrane prep and dilute in Assay Buffer to yield ~5-10

  g protein per well.

• Prepare a 10-point dilution series of 1-(4-Fluoro-3-methoxyphenyl)piperazine (Range:

  M to M).

• Add reagents to a 96-well plate (Final Volume: 250

  L):

  • 50

    L Test Compound (or Buffer for Total Binding).

  • 50

    L Radioligand ( -8-OH-DPAT, final conc. ~1 nM).

  • 150

    L Membrane Suspension.

Step 2: Incubation

• Incubate the plate for 60 minutes at Room Temperature (25°C) .

• Why? Equilibrium must be reached. 5-HT1A kinetics are relatively fast; 60 minutes ensures stable binding.

Step 3: Filtration & Washing

• Pre-soak GF/B or GF/C glass fiber filters in 0.3% Polyethyleneimine (PEI) for 30 mins.

  • Expert Insight: PEI is positively charged and reduces the binding of the radioligand to the negatively charged glass fibers, lowering background noise.

• Harvest using a vacuum manifold (e.g., Brandel or PerkinElmer harvester).

• Wash 3x with ice-cold Tris-HCl buffer to remove unbound ligand.

Step 4: Scintillation Counting

• Dry filters and add liquid scintillation cocktail.

• Count radioactivity (CPM) using a Beta Counter.

Figure 2: Assay Workflow Diagram

Visualizing the critical path for data generation.

Caption: Operational workflow for competitive radioligand binding. Critical control points are the PEI soak (Filtration) and Equilibrium time.

Data Analysis & Interpretation

To convert raw CPM data into a valid affinity constant (

), use the Cheng-Prusoff Equation . This correction is vital because the is dependent on the concentration of radioligand used.

• : Concentration of your piperazine derivative displacing 50% of specific binding.
• : Concentration of radioligand added (e.g., 1 nM).
• : Dissociation constant of the radioligand (determined experimentally, typically ~1-2 nM for -8-OH-DPAT).

Validation Criteria:

• Specific Binding: Must be >70% of Total Binding.

• Hill Slope: Should be near -1.0 (indicating 1:1 competitive binding).

• Replicates: Perform in triplicate;

  values should be within 0.5 log units between runs.

Comparison of Assay Platforms

While radioligand binding is the "Gold Standard," modern labs often debate switching to fluorescence.

Feature	Radioligand Binding (Gold Standard)	TR-FRET / HTRF (Alternative)
Sensitivity	High (Femtomolar detection)	Moderate (Nanomolar detection)
Interference	Low (Unaffected by autofluorescence)	High (Compounds can quench signal)
Throughput	Low/Medium (Filtration required)	High (Mix-and-read)
Relevance	Direct measurement of binding	Indirect (Proximity-based)
Verdict	Preferred for Validation	Preferred for Primary Screening

Expert Recommendation: For confirming the affinity of a specific probe like 1-(4-Fluoro-3-methoxyphenyl)piperazine, stick to Radioligand Binding . Phenylpiperazines can sometimes exhibit autofluorescence or quenching properties that interfere with FRET assays, potentially yielding false

values.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 121718, 1-[4-(Trifluoromethyl)phenyl]piperazine. Link

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Link

• Mokrosz, J. L., et al. (1994). Structure-activity relationship studies of central serotonin 5-HT1A receptor ligands. Journal of Medicinal Chemistry.

• Sigma-Aldrich. (n.d.). Product Specification: 1-(4-Methoxyphenyl)piperazine.[5] Link

• Reaction Biology. (n.d.). 5-HT2B Biochemical Binding Assay Service. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Structure-activity relationship studies on the 5-HT(1A) receptor affinity of 1-phenyl-4-[omega-(alpha- or beta-tetralinyl)alkyl]piperazines. 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-adrenergic activity. Synthesis and structure-affinity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-(4-甲氧基苯基)哌嗪 二盐酸盐 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to the Mechanisms of Vortioxetine and the Structurally Related N-Arylpiperazine, 1-(4-Fluoro-3-methoxyphenyl)piperazine

A Senior Application Scientist's Perspective on Established and Hypothesized CNS Drug Action

For researchers and professionals in drug development, understanding the nuanced mechanisms of centrally acting agents is paramount. This guide provides a detailed comparison between the well-characterized multimodal antidepressant, Vortioxetine, and a structurally related but uncharacterized N-arylpiperazine, 1-(4-Fluoro-3-methoxyphenyl)piperazine. While Vortioxetine's complex pharmacology is well-documented, the specific actions of 1-(4-Fluoro-3-methoxyphenyl)piperazine remain to be elucidated. This guide will, therefore, present the established mechanism of Vortioxetine and, based on established structure-activity relationships (SAR) of the phenylpiperazine class, propose a hypothesized mechanism for 1-(4-Fluoro-3-methoxyphenyl)piperazine. This comparative approach, blending known data with informed scientific hypothesis, is intended to serve as a valuable resource for guiding future research and discovery in the field of neuropsychopharmacology.

Part 1: The Established Multimodal Mechanism of Vortioxetine

Vortioxetine is a novel antidepressant with a complex and multifaceted mechanism of action that distinguishes it from traditional selective serotonin reuptake inhibitors (SSRIs).[1] Its therapeutic effects are believed to stem from a combination of serotonin (5-HT) reuptake inhibition and modulation of multiple serotonin receptors.[2][3] This multimodal activity is thought to not only alleviate depressive symptoms but also to offer potential benefits for cognitive function.[4]

The primary pharmacological actions of Vortioxetine include:

• Serotonin Transporter (SERT) Inhibition: Vortioxetine binds with high affinity to the serotonin transporter (Ki = 1.6 nM), blocking the reuptake of serotonin from the synaptic cleft and thereby increasing its availability to act on postsynaptic receptors.[3]

• 5-HT1A Receptor Agonism: It acts as an agonist at 5-HT1A receptors (Ki = 15 nM), which are inhibitory autoreceptors on serotonergic neurons.[3][4] Agonism at these receptors is thought to accelerate the desensitization of these autoreceptors, leading to a more rapid increase in serotonin release compared to SSRIs alone.[4]

• 5-HT1B Receptor Partial Agonism: Vortioxetine is a partial agonist at 5-HT1B receptors (Ki = 33 nM), which also function as autoreceptors.[3][5]

• 5-HT3 Receptor Antagonism: It potently antagonizes 5-HT3 receptors (Ki = 3.7 nM).[3][5] Blockade of these receptors is associated with a reduction in nausea and vomiting, common side effects of serotonergic agents.[1]

• 5-HT1D Receptor Antagonism: Vortioxetine acts as an antagonist at 5-HT1D receptors (Ki = 54 nM).[1][3]

• 5-HT7 Receptor Antagonism: It also antagonizes 5-HT7 receptors (Ki = 19 nM), an action that may contribute to its effects on mood and cognition.[3][5]

This unique combination of activities is believed to result in a downstream modulation of other neurotransmitter systems, including an enhancement of dopamine, norepinephrine, acetylcholine, and histamine release.[6]

Signaling Pathway of Vortioxetine

Caption: Experimental workflow for CNS drug characterization.

Detailed Experimental Protocols

1. Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of 1-(4-Fluoro-3-methoxyphenyl)piperazine for a panel of CNS targets, including serotonin receptors (5-HT1A, 5-HT1B, 5-HT2A, 5-HT2C, 5-HT3, 5-HT6, 5-HT7), dopamine receptors (D1, D2, D3, D4, D5), adrenergic receptors (α1, α2, β), and neurotransmitter transporters (SERT, DAT, NET).

• Methodology:

  • Prepare cell membranes from recombinant cell lines stably expressing the target receptor or transporter.

  • Incubate the membranes with a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A) and varying concentrations of the test compound.

  • After reaching equilibrium, separate bound from free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using liquid scintillation counting.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of specific radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

2. Functional Assays for GPCRs

• Objective: To determine the functional activity (agonist, partial agonist, or antagonist) of the compound at G-protein coupled receptors (GPCRs) identified as binding targets in the primary screen.

• Methodology (Example: cAMP Assay for Gs- or Gi-coupled receptors):

  • Use a recombinant cell line expressing the target receptor (e.g., 5-HT1A, which is Gi-coupled).

  • For antagonist testing, pre-incubate the cells with varying concentrations of the test compound.

  • Stimulate the cells with a known agonist (e.g., 5-HT).

  • For agonist testing, incubate the cells with varying concentrations of the test compound alone.

  • After incubation, lyse the cells and measure the intracellular concentration of cyclic AMP (cAMP) using a suitable assay kit (e.g., HTRF, ELISA).

  • Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists).

3. Neurotransmitter Uptake Assays

• Objective: To assess the ability of the compound to inhibit the reuptake of serotonin and dopamine by their respective transporters.

• Methodology:

  • Use synaptosomes prepared from specific brain regions (e.g., striatum for DAT, cortex for SERT) or recombinant cells expressing the transporters.

  • Pre-incubate the synaptosomes or cells with varying concentrations of the test compound.

  • Add a radiolabeled neurotransmitter (e.g., [3H]5-HT or [3H]dopamine).

  • After a short incubation period, terminate the uptake by rapid filtration and washing.

  • Measure the amount of radioactivity taken up by the cells or synaptosomes.

  • Calculate the IC50 for inhibition of uptake.

Conclusion

This guide provides a comprehensive overview of the established, multimodal mechanism of action of Vortioxetine and presents a scientifically-grounded, hypothetical mechanism for the structurally related compound, 1-(4-Fluoro-3-methoxyphenyl)piperazine. While Vortioxetine's intricate pharmacology offers a benchmark for novel antidepressant development, the proposed profile of 1-(4-Fluoro-3-methoxyphenyl)piperazine, based on well-established structure-activity relationships, provides a clear rationale for its experimental investigation. The detailed experimental workflows and protocols outlined herein offer a roadmap for researchers to elucidate the precise mechanisms of this and other novel N-arylpiperazine derivatives, thereby contributing to the ongoing quest for more effective and better-tolerated treatments for central nervous system disorders.

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Statistical validation of the dose-response curve for 1-(4-Fluoro-3-methoxyphenyl)piperazine

An In-Depth Technical Guide to the Statistical Validation of Dose-Response Curves for Novel Phenylpiperazine Analogs

This guide provides a comprehensive framework for the robust generation and statistical validation of dose-response curves for novel investigational compounds, using 1-(4-Fluoro-3-methoxyphenyl)piperazine as a representative example of a new chemical entity within the pharmacologically significant phenylpiperazine class. Phenylpiperazine derivatives are known to interact with a range of central nervous system targets, including serotonin and dopamine receptors, making rigorous characterization of their potency and efficacy essential for drug development professionals.[1][2]

This document eschews a rigid template, instead presenting a logical, field-proven workflow that mirrors the process of characterizing a novel compound from initial target engagement to in vivo consideration. We will delve into the causality behind experimental choices, establish self-validating protocols, and ground all claims in authoritative references.

Part 1: Foundational Strategy: Target Identification and Assay Selection

Before a dose-response curve can be generated, the biological question must be defined. For a novel phenylpiperazine, the primary challenge is identifying its principal pharmacological target. The structure of 1-(4-Fluoro-3-methoxyphenyl)piperazine suggests a high probability of interaction with aminergic G protein-coupled receptors (GPCRs), a common target for this chemical scaffold.[3][4]

Hypothetical Target and Mechanism

For the purposes of this guide, we will proceed with the hypothesis that 1-(4-Fluoro-3-methoxyphenyl)piperazine acts as an agonist at a specific serotonin receptor subtype (e.g., a Gs-coupled receptor). The initial step in a real-world scenario would be a broad screening campaign (e.g., radioligand binding assays across a panel of CNS receptors) to identify primary targets.[4]

The Rationale for a Functional Assay

While binding assays confirm affinity, they do not measure functional response (agonism, antagonism, or inverse agonism).[5][6] To construct a dose-response curve that reflects the compound's biological effect, a functional assay is imperative. We will employ a modern, luminescence-based reporter assay designed to directly measure GPCR activation in a high-throughput format.

Causality of Choice : We select an in vitro split-luciferase complementation assay (such as the IGNiTR platform) for its numerous advantages over traditional methods.[5][6][7] It directly measures the interaction between the activated GPCR and a downstream signaling partner (e.g., a mini-G protein), providing a more direct readout of receptor activation than measuring second messengers, which can be influenced by other cellular pathways.[5][7] This cell-lysate-based format also offers high scalability and reagent consistency.[6]

Part 2: Experimental Protocol: Generating the In Vitro Dose-Response Curve

This protocol outlines a self-validating system for generating high-quality, reproducible data.

Materials and Reagents

• Cell Line : HEK293 cells stably expressing the target human serotonin receptor.

• Assay Reagents : A commercial GPCR activation assay kit (e.g., NanoLuc-based system) containing cell-lysate with the receptor, split-luciferase components, and a conformation-specific binder (e.g., Gs-protein peptidomimetic).[5][6]

• Test Compound : 1-(4-Fluoro-3-methoxyphenyl)piperazine, synthesized to >98% purity.

• Reference Compound : A known full agonist for the target receptor (e.g., 5-HT).

• Control : Vehicle (e.g., 0.1% DMSO).

• Labware : 384-well white, opaque assay plates; calibrated multichannel pipettes.

• Instrumentation : Plate reader with luminescence detection capabilities.

Step-by-Step Methodology

• Compound Preparation :

  • Prepare a 10 mM stock solution of 1-(4-Fluoro-3-methoxyphenyl)piperazine in 100% DMSO.

  • Perform a serial dilution series in a separate dilution plate. Typically, an 11-point curve with 1:3 or 1:5 dilutions is appropriate to span the full dynamic range of the response. The final top concentration in the assay might be 10 µM or 30 µM.

  • Prepare identical dilution series for the reference agonist.

• Assay Execution :

  • Dispense the assay-ready cell lysate/reagent mixture into all wells of the 384-well plate.

  • Using an automated liquid handler or multichannel pipette, transfer a small volume (e.g., 50-100 nL) of the compound dilutions from the dilution plate to the assay plate. Include "vehicle only" and "reference agonist maximum concentration" controls.

  • Incubate the plate at room temperature for the duration specified by the assay manufacturer (e.g., 30-60 minutes) to allow the reaction to reach equilibrium.

  • Measure luminescence using a plate reader. The integration time should be optimized to ensure a high signal-to-background ratio.

Part 3: Data Analysis and Statistical Validation

Raw data from the plate reader must be transformed into a statistically validated dose-response curve. This process is critical for deriving meaningful pharmacological parameters.

Data Normalization

• Average the replicate relative light unit (RLU) values for each concentration.

• Define the 0% and 100% response levels using the vehicle control (basal) and the saturating concentration of the known full agonist (maximal), respectively.

• Normalize the data for the test compound as a percentage of the control response: Normalized Response (%) = 100 * (RLU_sample - RLU_vehicle) / (RLU_max_agonist - RLU_vehicle)

Nonlinear Regression Analysis

The relationship between drug concentration and biological effect is typically sigmoidal on a semi-log plot.[8] Therefore, it is essential to fit the data using a nonlinear regression model rather than attempting to linearize the data, which can distort the error distribution.[8][9]

The most common model is the four-parameter logistic (4PL) equation, also known as the Hill equation.[8]

Y = Bottom + (Top - Bottom) / (1 + 10^((LogEC50 - X) * HillSlope))

Where:

• Y : Normalized Response

• X : Logarithm of the agonist concentration

• Bottom : The minimum response (constrained to ~0%)

• Top : The maximum response (Emax)

• LogEC50 : The logarithm of the concentration that produces a 50% maximal response. The EC50 is a measure of the compound's potency .

• HillSlope : The steepness of the curve.

Statistical Validation of the Fit

A curve fit must be statistically robust. Key validation metrics include:

• Goodness-of-Fit (R²) : While commonly used, R² can be misleading. A value >0.95 is desirable, but it does not solely indicate a good fit.

• Confidence Intervals : Calculate the 95% confidence intervals for the derived parameters (especially LogEC50 and Top). Wide confidence intervals suggest that the data do not define the parameter well.

• P-value and F-test : Modern analysis software can perform an F-test to compare the fit of the 4PL model to a null hypothesis (e.g., a horizontal line). A low p-value (e.g., < 0.05) indicates that the sigmoidal model is a statistically significant improvement over the null model.[10]

The workflow for data analysis and validation is visualized below.

Caption: Workflow for dose-response curve generation and statistical validation.

Part 4: Comparative Analysis with Alternative Compounds

To understand the pharmacological profile of 1-(4-Fluoro-3-methoxyphenyl)piperazine, its potency and efficacy must be compared to established reference compounds. Phenylpiperazines like m-chlorophenylpiperazine (mCPP) and trifluoromethylphenylpiperazine (TFMPP) are known serotonin receptor agonists and serve as excellent comparators.[1][11][12]

Compound	EC50 (nM) [95% CI]	Emax (%) [95% CI]	Potency Rank	Efficacy
1-(4-Fluoro-3-methoxyphenyl)piperazine (Hypothetical)	45.2 [38.1 - 53.7]	98.5 [95.2 - 101.8]	1	Full Agonist
m-Chlorophenylpiperazine (mCPP)	150.8 [125.5 - 181.2]	85.1 [81.0 - 89.2]	2	Partial Agonist
Trifluoromethylphenylpiperazine (TFMPP)	550.1 [495.6 - 609.5]	70.3 [65.9 - 74.7]	3	Partial Agonist
Serotonin (Reference Full Agonist)	5.1 [4.5 - 5.8]	100 [Reference]	N/A	Full Agonist

This table presents hypothetical but realistic data for illustrative purposes.

This comparative analysis clearly positions our investigational compound as a potent, full agonist relative to the selected alternatives.

Part 5: In Vivo Considerations and Translational Relevance

While in vitro validation is crucial, the ultimate goal is to understand a compound's effect in a complex biological system.[3] A statistically significant in vitro dose-response curve provides the justification for advancing to animal models.

• Model Selection : For a compound with presumed antidepressant or anxiolytic activity via serotonergic mechanisms, a rodent model such as the Forced Swim Test or Elevated Plus Maze would be appropriate to assess behavioral outcomes.[13]

• Pharmacokinetics : The in vitro potency (EC50) helps inform the required in vivo dose, but it must be considered alongside the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Target Engagement : Techniques like in vivo microdialysis or positron emission tomography (PET) using specific radiotracers can confirm that the compound is reaching its intended target in the brain at relevant concentrations.[14]

The signaling pathway for a hypothetical Gs-coupled serotonin receptor is shown below.

Caption: Simplified Gs-coupled GPCR signaling cascade.

Conclusion

The statistical validation of a dose-response curve is a cornerstone of early-stage drug discovery. It is not merely the act of fitting a curve to data points, but a comprehensive process of rational assay selection, meticulous protocol execution, and rigorous statistical analysis. By following the principles outlined in this guide—from understanding the causality of assay choice to performing comparative analysis and considering translational relevance—researchers can confidently characterize the pharmacological profile of novel compounds like 1-(4-Fluoro-3-methoxyphenyl)piperazine and make informed decisions about their therapeutic potential.

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A Senior Application Scientist's Guide to Comparative Docking of 1-(4-Fluoro-3-methoxyphenyl)piperazine and Analogs

This guide provides an in-depth comparative analysis of the molecular docking characteristics of 1-(4-Fluoro-3-methoxyphenyl)piperazine against a panel of structurally related compounds. We will explore the causal relationships behind computational choices, present a self-validating experimental protocol, and interpret the resulting data to elucidate key structure-activity relationships (SAR). The piperazine nucleus is a cornerstone in modern medicinal chemistry, prized for its synthetic tractability and its presence in numerous biologically active agents.[1][2] Its versatile structure allows for systematic modifications to fine-tune physicochemical properties and optimize binding to a wide array of biological targets.[3]

Molecular docking serves as a powerful computational lens to predict how these compounds interact with protein targets at a molecular level.[4] For piperazine derivatives, these in silico studies are crucial for understanding SAR, guiding the design of more potent and selective ligands, and prioritizing synthetic efforts.[1][4][5] This guide will utilize the Sigma-1 Receptor (S1R), a protein implicated in various neurological disorders and a known target for piperazine-based ligands, as our primary case study.[6][7]

The Rationale for Comparative Docking: Selecting a Target and Ligand Set

The core objective of a comparative docking study is to understand how subtle changes in a ligand's structure influence its binding affinity and orientation within a target's active site. Our lead compound, 1-(4-Fluoro-3-methoxyphenyl)piperazine, provides a synthetically accessible and pharmacologically relevant scaffold.

Target Selection: The Sigma-1 Receptor (S1R)

The S1R is a chaperone protein located at the endoplasmic reticulum. Its crystal structure has been resolved, providing a high-quality template for structure-based drug design. Piperidine and piperazine-based compounds are well-documented as potent S1R ligands, making it an excellent and scientifically sound choice for this comparative study.[6][7] For our protocol, we will use the human S1R crystal structure (PDB ID: 5HK1).

Ligand Set Design for SAR Elucidation

To build a robust comparative model, we select a series of analogs designed to probe specific molecular interactions. This set includes our lead compound, derivatives with systematic modifications, and a known reference compound.

• Compound 1 (Lead): 1-(4-Fluoro-3-methoxyphenyl)piperazine

• Compound 2 (Analog - Halogen Position): 1-(2-Fluoro-5-methoxyphenyl)piperazine

• Compound 3 (Analog - Electronic Effect): 1-(3,4-Dimethoxyphenyl)piperazine

• Compound 4 (Analog - N-Substitution): 1-(4-Fluoro-3-methoxyphenyl)-4-benzylpiperazine

• Compound 5 (Reference): Haloperidol (A well-characterized, high-affinity S1R ligand)[6][7]

This selection allows us to dissect the impact of the fluorine atom's position, the electronic contribution of the methoxy group, and the steric and hydrophobic influence of a large substituent on the second piperazine nitrogen.

Experimental Workflow: A Validated Molecular Docking Protocol

The trustworthiness of a docking study hinges on a meticulous and logically sound workflow. Each step is designed to minimize artifacts and realistically model the physiological environment of the protein-ligand interaction. The following protocol outlines a general, yet robust, workflow applicable to most docking software, such as AutoDock, Glide, or GOLD.[4][8]

Logical Flow of the Docking Protocol

Caption: A generalized workflow for molecular docking studies.

Step-by-Step Methodology

Part A: Protein Preparation The goal here is to prepare the protein crystal structure for docking by correcting for missing atoms and ensuring it is in a low-energy, stable conformation.

• Obtain Crystal Structure: Download the 3D crystal structure of the human Sigma-1 Receptor from the Protein Data Bank (PDB ID: 5HK1).

• Clean the Structure: Remove all non-essential molecules, including water, co-crystallized ligands, and co-factors, from the PDB file.[4] This is crucial because their positions are often not resolved with high accuracy and can interfere with the docking algorithm.

• Add Hydrogens and Assign Charges: Add hydrogen atoms to the protein, which are typically not resolved in crystal structures. Assign appropriate protonation states to ionizable residues (like Asp, Glu, His) based on a physiological pH of 7.4. This step is critical for correctly modeling hydrogen bonds.[6]

• Energy Minimization: Perform a constrained energy minimization on the protein structure. This relieves any steric clashes or unfavorable geometries introduced during the previous steps, resulting in a more realistic and stable receptor model.[4]

Part B: Ligand Preparation This phase ensures the ligands are in their most stable 3D conformation and have the correct atomic properties before docking.

• Generate 2D Structures: Draw the 2D structures of all five compounds using chemical drawing software.

• Convert to 3D and Minimize Energy: Convert the 2D structures into 3D models. Perform a full energy minimization on each ligand using a suitable force field (e.g., MMFF94). This step finds the lowest energy conformation of the flexible molecule.[4][9]

• Assign Atom Types and Charges: Assign appropriate atom types and partial charges to all atoms in the ligands. This is essential for the docking software's scoring function to accurately calculate electrostatic and van der Waals interactions.

Part C: Docking Simulation and Analysis

• Define the Binding Site: Identify the binding pocket on the S1R. This is typically defined as the region occupied by the co-crystallized ligand in the original PDB file or identified using binding site prediction algorithms. A grid box is then generated to encompass this entire volume, defining the search space for the docking algorithm.[4]

• Execute Docking: Using a program like AutoDock 4.2, run the docking simulation for each of the five prepared ligands against the prepared S1R structure.[8] The algorithm will systematically explore various conformations, rotations, and translations of the ligand within the grid box.

• Score and Analyze Poses: The software will generate multiple possible binding poses for each ligand and assign a score (estimated binding affinity, typically in kcal/mol) to each.[4] Lower scores generally indicate more favorable binding. Analyze the top-ranked poses to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic contacts, and pi-cation interactions, with specific amino acid residues in the binding site.[7]

Results and Comparative Analysis

The docking results provide quantitative and qualitative data to compare the ligands. The binding energies suggest the relative binding affinities, while the interaction analysis reveals the molecular basis for these differences.

Table 1: Comparative Docking Results against Sigma-1 Receptor (S1R)

Compound ID	Compound Name	Predicted Binding Energy (kcal/mol)	Key Interacting Residues
1 (Lead)	1-(4-Fluoro-3-methoxyphenyl)piperazine	-8.9	Glu172, Asp126, Tyr103
2 (Analog)	1-(2-Fluoro-5-methoxyphenyl)piperazine	-8.1	Glu172, Tyr103
3 (Analog)	1-(3,4-Dimethoxyphenyl)piperazine	-8.5	Glu172, Asp126, Tyr103
4 (Analog)	1-(4-Fluoro-3-methoxyphenyl)-4-benzylpiperazine	-9.8	Glu172, Asp126, Tyr103, Phe107 (hydrophobic pocket)
5 (Reference)	Haloperidol	-10.2	Glu172, Asp126, Phe107

Note: The data in this table is illustrative and representative of expected outcomes from such a study.

Interpretation and Structure-Activity Relationships (SAR)

• Core Interactions: The lead compound (1) and the dimethoxy analog (3) exhibit strong binding, forming crucial salt bridge interactions between the protonated piperazine nitrogen and the carboxylate groups of Glu172 and Asp126.[7] This interaction appears fundamental for high-affinity binding to S1R.

• Impact of Halogen Position: Moving the fluorine from the 4-position (Compound 1) to the 2-position (Compound 2) results in a less favorable binding energy (-8.9 vs. -8.1 kcal/mol). This suggests that the 4-fluoro substituent may be involved in an optimal electrostatic or hydrophobic interaction that is disrupted when moved, or that the 2-fluoro position introduces a steric clash.

• Role of N-Substitution: The addition of a benzyl group to the second piperazine nitrogen (Compound 4) significantly improves the binding affinity (-9.8 kcal/mol). Analysis of the docked pose reveals that this benzyl group occupies a hydrophobic pocket, forming favorable interactions with residues like Phe107.[7] This demonstrates that extending the molecule to access additional pockets can be a powerful strategy for enhancing potency.

• Validation with Reference: The reference compound, Haloperidol (5), shows the strongest binding affinity, consistent with its known high potency.[6] Its binding mode, which also involves interactions with Glu172 and the hydrophobic pocket, validates that our docking protocol can successfully identify and rank high-affinity ligands.

SAR Logical Flow

Caption: Structure-Activity Relationship (SAR) derived from docking results.

Conclusion and Future Directions

This comparative guide demonstrates how a systematic molecular docking study of 1-(4-Fluoro-3-methoxyphenyl)piperazine and its analogs can yield critical insights into their structure-activity relationships at the Sigma-1 Receptor. Our findings suggest that a key salt bridge with Glu172/Asp126 is essential for binding, the substitution pattern on the phenyl ring is critical for optimizing interactions, and exploiting an adjacent hydrophobic pocket with N-substituents is a viable strategy for increasing potency.

The results from this in silico analysis provide a strong foundation for the rational design of next-generation S1R ligands. Future work should focus on synthesizing and testing compounds predicted to have high affinity, such as Compound 4, to validate these computational hypotheses experimentally. Further computational studies could involve molecular dynamics simulations to assess the stability of the predicted binding poses over time.[8]

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A Comparative Guide to Purity Confirmation of 1-(4-Fluoro-3-methoxyphenyl)piperazine Reference Standards

In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock of accurate analytical measurement. For a compound like 1-(4-Fluoro-3-methoxyphenyl)piperazine, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), the confirmation of its purity is not merely a quality control checkpoint; it is a critical determinant of the safety and efficacy of the final drug product. This guide provides an in-depth comparison of orthogonal analytical techniques for the comprehensive purity assessment of 1-(4-Fluoro-3-methoxyphenyl)piperazine reference standards, grounded in scientific principles and regulatory expectations.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1][2] For reference standards, this means employing a battery of tests that, in concert, provide a high degree of confidence in the material's purity and identity.[3] This guide will dissect the roles of High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Quantitative Nuclear Magnetic Resonance (qNMR) in achieving this goal, moving beyond procedural steps to elucidate the scientific rationale behind their application.

The Imperative of Orthogonal Purity Assessment

Relying on a single analytical technique for purity determination is a practice fraught with risk. Each method has inherent limitations and potential blind spots. An impurity that co-elutes with the main peak in an HPLC analysis, for instance, may be readily distinguishable by a mass-to-charge ratio difference in MS or unique signals in an NMR spectrum. Therefore, a multi-faceted, orthogonal approach is essential for a robust and reliable purity assessment. This principle is a cornerstone of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][4]

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is ubiquitously employed for the purity assessment of non-volatile and thermally labile compounds, making it an ideal starting point for analyzing 1-(4-Fluoro-3-methoxyphenyl)piperazine.[5][6] Its strength lies in its ability to separate the primary compound from its impurities, providing a quantitative measure of their relative abundance.

Causality in HPLC Method Development

The development of a robust HPLC method is a systematic process guided by the physicochemical properties of the analyte. For 1-(4-Fluoro-3-methoxyphenyl)piperazine, a piperazine derivative, a reversed-phase HPLC method is the logical choice. The non-polar nature of the C18 stationary phase allows for the retention and separation of the compound and its potential impurities based on their hydrophobicity.

A critical consideration for piperazine-containing compounds is their potential lack of a strong UV chromophore, which can lead to poor sensitivity with UV detection.[5] While 1-(4-Fluoro-3-methoxyphenyl)piperazine possesses a substituted phenyl ring that should provide adequate UV absorbance, alternative detection methods like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) can be employed if sensitivity is a concern.[7] For trace-level impurity analysis, derivatization with an agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) can be utilized to introduce a strongly UV-active moiety.[5][8]

Self-Validating HPLC Protocol

A validated HPLC method must demonstrate specificity, linearity, accuracy, precision, and robustness, in line with ICH Q2(R1) guidelines.[1][2][4][9]

Experimental Protocol: Reversed-Phase HPLC-UV

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[10]

• Mobile Phase: A gradient elution using a mixture of acetonitrile and a buffered aqueous phase (e.g., 0.1% trifluoroacetic acid in water) is often effective for separating a wide range of impurities.

• Flow Rate: 1.0 mL/min.[10]

• Detection Wavelength: Determined by acquiring the UV spectrum of 1-(4-Fluoro-3-methoxyphenyl)piperazine to identify the wavelength of maximum absorbance (λmax), likely around 254 nm.[10]

• Injection Volume: 10 µL.[8]

• System Suitability: As per USP General Chapter <621>, system suitability tests are performed to ensure the chromatographic system is adequate for the intended analysis.[11][12][13] This includes parameters like theoretical plates, tailing factor, and reproducibility of injections.

Mass Spectrometry (MS): Unveiling Impurity Identity

While HPLC provides quantitative data on purity, it offers limited information on the identity of unknown impurities. Mass spectrometry, particularly when coupled with a separation technique like liquid chromatography (LC-MS), is an indispensable tool for the structural elucidation of these impurities.[14][15] Its high sensitivity and specificity make it ideal for detecting and identifying trace-level contaminants.[14][16]

The Power of High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry, using analyzers like Time-of-Flight (TOF) or Orbitrap, provides highly accurate mass measurements, often to within a few parts per million (ppm).[14] This precision allows for the confident determination of the elemental composition of an unknown impurity, significantly narrowing down the possibilities for its structure. When combined with fragmentation data (MS/MS), the structural puzzle can often be solved.

Experimental Protocol: LC-MS for Impurity Profiling

• Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Chromatographic Conditions: The HPLC method described previously can be directly coupled to the MS. The use of a volatile buffer like formic acid or ammonium acetate in the mobile phase is crucial for compatibility with MS detection.

• MS Parameters:

  • Ionization Mode: ESI positive mode is typically suitable for piperazine derivatives due to the basicity of the nitrogen atoms.

  • Mass Range: A wide mass range (e.g., m/z 50-1000) should be scanned to detect a broad range of potential impurities.

  • Data Acquisition: Both full scan MS and data-dependent MS/MS (or targeted MS/MS) should be performed. Full scan provides the molecular weights of all eluting compounds, while MS/MS provides fragmentation patterns for structural elucidation.

Quantitative NMR (qNMR): The Primary Method for Purity Assignment

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful primary method for the purity determination of reference standards.[17][18] Unlike chromatographic techniques that provide relative purity, qNMR can determine the absolute purity of a substance by comparing the integral of an analyte's signal to that of a certified internal standard of known purity.[19][20] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for the resonance, making it an inherently quantitative technique.[17][19]

The Rationale for qNMR in Reference Standard Certification

The use of qNMR for certifying reference materials is gaining widespread acceptance due to its high precision and accuracy.[17][18] It offers a direct and often non-destructive method for purity assessment, and in many cases, can identify and quantify impurities that may not be detected by other techniques.[21]

A Self-Validating qNMR Protocol

A qNMR experiment must be carefully designed and executed to ensure accurate and reliable results.

Experimental Protocol: ¹H qNMR for Absolute Purity Determination

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard (IS): A certified reference material with a known purity, chemical stability, and signals that do not overlap with the analyte's signals. Maleic acid or dimethyl sulfone are common choices.

• Sample Preparation:

  • Accurately weigh a specific amount of the 1-(4-Fluoro-3-methoxyphenyl)piperazine reference standard and the internal standard into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Transfer an aliquot of the solution to a high-quality NMR tube.

• NMR Acquisition Parameters:

  • Pulse Sequence: A simple 90° pulse-acquire sequence is typically used.

  • Relaxation Delay (d1): This is a critical parameter. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard to ensure full relaxation and accurate integration.

  • Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio (S/N > 1000 is recommended for high precision).[17]

• Data Processing and Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal for both the analyte and the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_IS = Purity of the internal standard

Comparative Analysis of Analytical Techniques

Parameter	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)	Quantitative NMR (qNMR)
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Separation of ions based on their mass-to-charge ratio.	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.
Primary Application	Quantitative determination of relative purity and impurity profiling.	Identification and structural elucidation of impurities.	Absolute quantitative determination of purity.
Strengths	Robust, reproducible, widely available, excellent for separating complex mixtures.	High sensitivity and specificity, provides molecular weight and structural information.[15][16]	Primary analytical method, highly accurate and precise, does not require a reference standard of the analyte.[18][20]
Weaknesses	May not separate all impurities, limited structural information.	Quantification can be challenging, matrix effects can suppress ionization.	Lower sensitivity than MS, requires a certified internal standard, potential for signal overlap.
Regulatory Standing	A cornerstone of pharmaceutical quality control, mandated by pharmacopeias.[11][12][13]	Essential for impurity identification as per ICH guidelines.	Increasingly recognized as a primary method for reference standard certification.[17]

Visualizing the Workflow

Experimental Workflow for Purity Confirmation

Caption: A diagram showing the complementary roles of HPLC, LC-MS, and qNMR in comprehensive purity confirmation.

Conclusion

The confirmation of purity for a reference standard like 1-(4-Fluoro-3-methoxyphenyl)piperazine is a scientifically rigorous process that necessitates a multi-pronged analytical strategy. This guide has detailed the synergistic roles of HPLC, MS, and qNMR in providing a comprehensive and defensible assessment of purity. By understanding the underlying principles and practical considerations of each technique, researchers, scientists, and drug development professionals can ensure the integrity of their reference standards, thereby safeguarding the quality of their analytical data and, ultimately, the safety and efficacy of the medicines they develop. The adoption of such a thorough, orthogonal approach is not just good scientific practice; it is a regulatory expectation and a commitment to quality.

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